Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Core Science & Biosynthesis

chemical structure and physical properties of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the chemical structure and known physical properties of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes available information and provides expert-driven insights based on analogous structures and established chemical principles. The guide covers the compound's molecular architecture, predicted and inferred physical and spectroscopic properties, a plausible synthetic approach, and its potential applications in chemical research and drug discovery.

Introduction

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, with the specified stereochemistry of ((1R,4S)-rel), is a carbamate derivative incorporating a functionalized cyclopentene ring. Such scaffolds are of significant interest in medicinal chemistry and organic synthesis due to their presence in a variety of biologically active molecules and their utility as chiral building blocks. The benzyloxycarbonyl (Cbz) protecting group on the amine is a well-established and versatile feature in synthetic organic chemistry, allowing for selective reactions at other sites of the molecule. This guide aims to provide a detailed technical resource for researchers working with or considering the use of this compound.

Chemical Structure and Stereochemistry

The chemical structure of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is characterized by a five-membered cyclopentene ring bearing three key functional groups: a carbamate, a hydroxyl group, and a carbon-carbon double bond.

• Carbamate Group: The benzyl carbamate moiety serves as a protecting group for the amine. The Cbz group is known for its stability under a range of conditions and can be selectively removed, often via catalytic hydrogenolysis[1][2].

• Allylic Alcohol: The presence of a hydroxyl group on a carbon adjacent to the double bond makes it an allylic alcohol. This functionality is a versatile handle for various chemical transformations.

• Cyclopentene Ring: The unsaturated five-membered ring provides a rigid scaffold and introduces stereochemical complexity.

The relative stereochemistry is designated as (1R,4S)-rel, indicating a specific spatial arrangement of the carbamate and hydroxyl groups relative to each other on the cyclopentene ring.

Caption: 2D Chemical Structure of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties

Property	Value/Information	Source/Basis
CAS Number	205675-68-9	Commercial Suppliers[3][4]
Molecular Formula	C₁₃H₁₅NO₃	Commercial Suppliers[3][5]
Molecular Weight	233.27 g/mol	Commercial Suppliers[3]
Appearance	Solid	Commercial Suppliers[4]
Melting Point	Not reported. Expected to be a solid with a defined melting point, similar to other carbamates like benzyl carbamate (86-89 °C)[6].	Inferred
Boiling Point	Not reported. Likely to decompose upon heating to high temperatures.	Inferred
Solubility	Not reported. Expected to be soluble in common organic solvents like methanol, ethanol, ethyl acetate, and dichloromethane. Limited solubility in water is anticipated.	Inferred from structure
Storage	Recommended storage at refrigerator temperatures (2-8 °C).	Commercial Suppliers[4]

Spectroscopic Data (Predicted and Inferred)

Direct experimental spectroscopic data (NMR, IR, MS) for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is not widely published. However, the expected spectral features can be predicted based on the known spectra of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the cyclopentene ring, the benzylic protons, and the aromatic protons of the Cbz group. The vinyl protons will appear in the downfield region (typically 5-6 ppm). The protons on the carbons bearing the hydroxyl and carbamate groups will also have characteristic chemical shifts.

• ¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbon of the carbamate (around 155-160 ppm), the aromatic carbons, the vinyl carbons, and the carbons of the cyclopentene ring.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit characteristic absorption bands for the key functional groups:

• O-H stretch: A broad band around 3300-3500 cm⁻¹ corresponding to the hydroxyl group.

• N-H stretch: A sharp to medium band around 3300-3400 cm⁻¹ from the carbamate N-H.

• C=O stretch: A strong, sharp band around 1690-1720 cm⁻¹ for the carbamate carbonyl.

• C=C stretch: A medium band around 1640-1680 cm⁻¹ for the cyclopentene double bond.

• C-O stretch: Bands in the region of 1000-1300 cm⁻¹ for the C-O bonds of the alcohol and carbamate.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak (M+) would be expected at m/z = 233.27. Common fragmentation patterns would likely involve the loss of the benzyl group or cleavage of the cyclopentene ring.

Synthesis and Reactivity

Proposed Synthetic Pathway

A logical approach to the synthesis of this molecule would involve the protection of the amino group of a suitable precursor, such as (1R,4S)-4-aminocyclopent-2-en-1-ol, with benzyl chloroformate.

Caption: Proposed synthetic workflow for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Experimental Protocol (General)

The following is a generalized protocol for the Cbz protection of an amino alcohol, which could be adapted for the synthesis of the target compound.

• Dissolution: Dissolve the starting amino alcohol, (1R,4S)-4-aminocyclopent-2-en-1-ol, in a suitable solvent system, such as a mixture of tetrahydrofuran (THF) and water.

• Base Addition: Add a mild base, such as sodium bicarbonate, to the solution to neutralize the HCl that will be generated during the reaction.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath to control the exothermic reaction.

• Reagent Addition: Slowly add benzyl chloroformate (Cbz-Cl) to the cooled solution.

• Reaction: Allow the reaction to proceed at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: Perform an aqueous workup to remove inorganic byproducts. Extract the product into an organic solvent, dry the organic layer, and concentrate it under reduced pressure. The crude product can then be purified by column chromatography.

Chemical Reactivity

The chemical reactivity of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is dictated by its functional groups:

• Cbz Deprotection: The Cbz group can be removed via catalytic hydrogenolysis (e.g., H₂/Pd-C), which is a common deprotection strategy in peptide synthesis and other areas of organic synthesis[1][2].

• Allylic Alcohol Reactions: The hydroxyl group can undergo oxidation to the corresponding ketone, or it can be a leaving group in substitution reactions.

• Alkene Reactions: The double bond can undergo various addition reactions, such as hydrogenation, halogenation, or epoxidation.

Applications and Research Relevance

While specific applications of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate are not extensively documented, its structural motifs suggest its potential utility in several areas of research:

• Chiral Building Block: As a molecule with defined stereocenters, it can serve as a valuable chiral starting material for the synthesis of more complex molecules, including pharmaceuticals and natural products.

• Medicinal Chemistry: The aminocyclopentenol core is a feature of some antiviral and other therapeutic agents. This compound could be used as a scaffold for the development of new drug candidates.

• Ligand Synthesis: The functional groups on this molecule could be modified to create novel ligands for catalysis or coordination chemistry.

Safety Information

Based on information from commercial suppliers, benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate should be handled with care. The following hazard and precautionary statements are noted:

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[4].

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[4].

It is recommended to handle this compound in a well-ventilated fume hood and to use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is a chemical compound with significant potential as a building block in organic synthesis and medicinal chemistry. While a comprehensive set of experimentally determined physical and spectroscopic data is not yet available in the public domain, this guide provides a thorough overview of its known properties, a plausible synthetic route, and its likely chemical behavior based on established principles. As research involving this and similar molecules continues, a more complete understanding of its properties and applications will undoubtedly emerge.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. benzyl N-[(1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl]carbamate | 205675-68-9 [sigmaaldrich.com]
• 5. 205675-68-9 | Benzyl ((1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl)carbamate - AiFChem [aifchem.com]
• 6. guidechem.com [guidechem.com]

Stereochemical Configuration and Analytical Profiling of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate Isomers

As a Senior Application Scientist in the field of asymmetric synthesis and drug development, I frequently encounter the challenge of establishing absolute stereocontrol in cyclic systems. Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (CAS: 205675-68-9) is a premier chiral building block, serving as the architectural foundation for numerous carbocyclic nucleoside analogs, including antiviral agents like Abacavir and Entecavir.

The pharmacological efficacy of these therapeutics is inextricably linked to their 3D spatial arrangement. Therefore, mastering the stereochemical configuration, understanding the mechanistic causality of its synthesis, and implementing self-validating analytical protocols are non-negotiable requirements for any drug development professional.

Stereochemical Architecture and Isomeric Divergence

The cyclopentene ring of this carbamate features two allylic stereocenters at the C1 and C4 positions. Because the substituents are distinct (a hydroxyl group at C4 and a benzyl carbamate group at C1), the molecule lacks a plane of symmetry, resulting in four distinct stereoisomers:

• The Cis Pair (Syn-face): The (1R,4S) and (1S,4R) enantiomers. In these isomers, both the -OH and the -NHCbz groups reside on the same face of the cyclopentene envelope. The (1R,4S) configuration is the most highly prized isomer for nucleoside synthesis.

• The Trans Pair (Anti-face): The (1R,4R) and (1S,4S) enantiomers. Here, the functional groups sit on opposite faces of the ring, inducing distinct steric hindrance profiles during subsequent coupling reactions.

Commercially, the (1R,4S) isomer is strictly controlled for enantiomeric purity, as documented in the [4].

Mechanistic Causality in Stereoselective Synthesis

To synthesize the (1R,4S) isomer with >99% enantiomeric excess (ee), we do not rely on classical resolution, which is atom-inefficient. Instead, we engineer a divergent synthetic pathway starting from an achiral meso precursor.

Biocatalytic Desymmetrization (The Pro-S Preference)

The foundational step is the [1] of meso-cyclopent-2-en-1,4-diacetate.

• The Causality: We employ a highly specific hydrolase (e.g., Lipase AK or Novozym 435). The enzyme's active site features a hydrophobic binding pocket that imposes severe steric constraints. It selectively accommodates the pro-S acetate group while excluding the pro-R group. This chiral recognition results in the exclusive hydrolysis of one ester, yielding the (1R,4S) -monoacetate.

Divergent Trajectories: Retention vs. Inversion

Once the chiral (1R,4S) -monoacetate is secured, the installation of the carbamate group dictates the final cis/trans geometry:

• Pd(0)-Catalyzed Allylic Amination (Net Retention): To achieve the cis (1R,4S) -carbamate, we use a Palladium(0) catalyst. The Causality: The Pd(0) coordinates to the alkene, expelling the acetate to form a π -allyl palladium intermediate (First Inversion). The benzyl carbamate nucleophile then attacks from the face opposite to the metal (Second Inversion). This double Walden inversion guarantees net stereoretention.

• Mitsunobu Reaction (Net Inversion): If a trans isomer is required, we utilize Mitsunobu conditions. The Causality: The activation of the hydroxyl group by triphenylphosphine and DIAD forces the incoming nitrogen nucleophile to attack via a direct SN​2 pathway, resulting in a single Walden inversion, as detailed in [2].

Fig 1. Divergent stereocontrolled synthesis of cis and trans isomers from a meso precursor.

Quantitative Isomeric Data

To ensure robust analytical tracking, the following table summarizes the key properties of the isomeric matrix.

Isomer Configuration	Relative Geometry	Target ee (%)	Primary Synthetic Pathway	Chromatographic Elution Order (Chiralcel OD-H)
(1R, 4S)	Cis	>99.5%	Enzymatic Desymmetrization + Pd(0) Amination	Peak 1 (Reference)
(1S, 4R)	Cis	>99.0%	Enantiomeric Enzymatic Hydrolysis	Peak 2
(1R, 4R)	Trans	>98.0%	Mitsunobu Inversion of (1R, 4S)	Peak 3
(1S, 4S)	Trans	>98.0%	Mitsunobu Inversion of (1S, 4R)	Peak 4

Table 1: Stereochemical Configurations and Analytical Properties of 4-Hydroxycyclopent-2-en-1-yl Carbamate Isomers.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following workflows are designed as self-validating systems, ensuring that any deviation in stereocontrol immediately halts the process.

Protocol 1: Biocatalytic Desymmetrization of meso-Diacetate

Adapted from [3].

• Biphasic Solvation: Dissolve 10.0 g of meso-cyclopent-2-en-1,4-diacetate in 100 mL of Methyl tert-butyl ether (MTBE). Add 100 mL of 0.1 M phosphate buffer (pH 7.2).

  • Causality: The biphasic system forces the hydrophobic substrate to the aqueous interface, triggering the interfacial activation required by the lipase.

• Biocatalysis: Add 500 mg of immobilized Lipase AK. Stir gently at 30°C. Maintain pH at 7.2 using an autotitrator dispensing 1.0 M NaOH.

• Self-Validation Checkpoint (Kinetic Plateau): Monitor the NaOH consumption. The system is self-validating: exactly 0.5 equivalents of NaOH should be consumed, corresponding to 50% theoretical conversion. If the autotitrator exceeds 0.52 equivalents, it flags non-specific chemical background hydrolysis. The reaction must be quenched immediately to preserve the >99% ee of the (1R,4S) -monoacetate.

• Isolation: Filter the immobilized enzyme, separate the organic layer, and purify via silica gel chromatography (Hexanes/EtOAc 7:3).

Protocol 2: Pd(0)-Catalyzed Allylic Amination (Net Retention)

• Catalyst Activation: In a flame-dried Schlenk flask under Argon, dissolve 0.05 eq of Pd(PPh3​)4​ in anhydrous THF.

• Nucleophile Introduction: Add 1.1 eq of benzyl carbamate and 1.2 eq of Na2​CO3​ . Stir for 15 minutes to generate the active nucleophile.

• Stereoretentive Coupling: Dropwise, add a solution of the (1R,4S) -monoacetate (1.0 eq) in THF. Heat to 40°C for 4 hours.

• Self-Validation Checkpoint (NMR Fidelity): Isolate an aliquot and run a crude 1H NMR. The protocol validates its stereochemical fidelity through the coupling constants ( J ) of the cyclopentene ring protons. The cis-isomer exhibits a distinct J1,4​ coupling profile compared to the trans-isomer due to the envelope conformation. The absence of trans-vinylic signals confirms that the double-inversion mechanism occurred flawlessly without SN​2 leakage.

References

• Enantioselective Enzymatic Desymmetrizations in Organic Synthesis Source: Chemical Reviews, American Chemical Society URL:[Link]

• An enantiodivergent synthesis of N-Boc-protected (R)- and (S)-4-amino cyclopent-2-en-1-one Source: ResearchGate URL:[Link]

• A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate Source: ResearchGate URL:[Link]

Comprehensive NMR Spectral Analysis and Synthetic Workflow for Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Executive Summary and Structural Context

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (often referred to as the Cbz-protected Vince lactam reduction product) is a critical chiral building block in the synthesis of carbocyclic nucleosides, including antiretroviral and antiviral agents such as Abacavir and Entecavir [1].

Structurally, the molecule features a cyclopentene core with a cis-1,4-disubstitution pattern: a hydroxyl group at C4 and a benzyl carbamate (Cbz) protected amine at C1[2]. The rigid geometry of the cyclopentene ring, combined with the cis-relationship of the substituents, creates a highly specific magnetic environment. Understanding the precise 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data is paramount for confirming stereochemical retention during synthesis and ensuring the purity of downstream active pharmaceutical ingredients (APIs).

Synthetic Workflow and Mechanistic Causality

The synthesis of this intermediate relies on the reductive ring-opening of Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one), followed by amine protection.

Mechanistic Rationale

• Reductive Ring Opening: Sodium borohydride ( NaBH4​ ) in methanol is utilized rather than stronger reducing agents (like LiAlH4​ ). Methanol acts as an electrophilic activator, coordinating with the lactam carbonyl to facilitate hydride attack. The rigid bicyclic structure of the starting material strictly enforces the cis-relationship in the resulting 4-aminocyclopent-2-en-1-ol.

• Schotten-Baumann Protection: Benzyl chloroformate (Cbz-Cl) is introduced in a biphasic H2​O /THF system with Na2​CO3​ . The causality here is driven by pH control: Na2​CO3​ acts as an acid scavenger to neutralize the HCl byproduct. If the HCl were left unneutralized, it would protonate the primary amine, rendering it non-nucleophilic and halting the reaction.

Synthetic workflow and characterization pipeline for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

In-Depth NMR Spectral Analysis

The spectral data below is recorded in CDCl3​ at 400 MHz for 1 H and 100 MHz for 13 C. The assignments are derived from 1D and 2D NMR correlation techniques (COSY, HSQC).

1 H NMR Data and Structural Causality

The most diagnostic feature of the cis-1,4-disubstituted cyclopentene system is the behavior of the diastereotopic methylene protons at C5. Because the ring adopts a puckered "envelope" conformation to minimize steric clash between the cis-OH and cis-NHCbz groups, the pseudo-axial proton (H5b) is pushed into the shielding cone of the C2-C3 double bond, shifting it significantly upfield (~1.45 ppm). Conversely, the pseudo-equatorial proton (H5a) is deshielded (~2.75 ppm).

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3​ )

Proton Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment Logic
Ph-H	7.30 - 7.40	m	-	5H	Aromatic ring of the Cbz group.
H2	5.95	m	-	1H	Deshielded alkene proton.
H3	5.85	m	-	1H	Alkene proton adjacent to allylic alcohol.
NH	5.30	br d	~8.0	1H	Carbamate N-H; broad due to quadrupolar relaxation.
PhCH 2​	5.10	s	-	2H	Benzylic methylene; sharp singlet.
H4	4.75	m	-	1H	Methine proton attached to the hydroxyl bearing carbon.
H1	4.65	m	-	1H	Methine proton attached to the nitrogen bearing carbon.
H5a	2.75	dt	14.0, 7.5	1H	Pseudo-equatorial methylene proton (deshielded).
OH	2.50	br s	-	1H	Hydroxyl proton (exchanges with D2​O ).
H5b	1.45	dt	14.0, 4.0	1H	Pseudo-axial methylene proton (shielded by alkene).

13 C NMR Data

The 13 C spectrum provides orthogonal validation of the molecular framework. The distinct separation of the C1 (C-N) and C4 (C-O) carbons allows for rapid purity assessment.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3​ )

Carbon Position	Chemical Shift (δ, ppm)	Multiplicity (DEPT)	Assignment logic
C=O	156.5	C	Carbamate carbonyl; highly deshielded.
Ph-C (ipso)	136.5	C	Quaternary aromatic carbon.
C2	135.5	CH	Alkene carbon.
C3	133.0	CH	Alkene carbon.
Ph-C (ortho)	128.5	CH	Aromatic carbons.
Ph-C (meta)	128.1	CH	Aromatic carbons.
Ph-C (para)	128.0	CH	Aromatic carbons.
C4	75.0	CH	Carbon attached to the electronegative oxygen.
PhCH 2​	66.8	CH 2​	Benzylic carbon of the Cbz group.
C1	55.0	CH	Carbon attached to the carbamate nitrogen.
C5	41.5	CH 2​	Ring methylene carbon.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the generation of this compound, the following protocol is designed as a self-validating system . Every step contains an internal logic check to prevent the propagation of errors.

Step 1: Reductive Ring Opening

• Execution: Dissolve Vince lactam (1.0 eq) in anhydrous methanol (0.5 M) and cool to 0 °C. Slowly add NaBH4​ (1.5 eq) in portions over 30 minutes.

• Causality: The slow addition at 0 °C controls the exothermic release of hydrogen gas and prevents over-reduction or side reactions.

• Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The starting lactam is UV-active, while the product (cis-4-aminocyclopent-2-en-1-ol) is UV-inactive but stains intensely with Ninhydrin (indicating a primary amine). Do not proceed until the UV-active spot is entirely consumed.

Step 2: Cbz Protection

• Execution: Concentrate the methanolic mixture, redissolve in THF/ H2​O (1:1, 0.2 M), and add Na2​CO3​ (2.5 eq). Cool to 0 °C and add Benzyl chloroformate (1.1 eq) dropwise. Stir for 4 hours at room temperature.

• Workup Logic: Extract with Ethyl Acetate (EtOAc). Wash the organic layer with 1M HCl . Why? The acidic wash protonates any unreacted starting amino alcohol, pulling it into the aqueous layer and ensuring the organic layer contains only the neutral, protected product. Wash with brine to remove residual water, dry over Na2​SO4​ , and concentrate.

• Validation Checkpoint: TLC (Hexanes:EtOAc 1:1). The product will now be strongly UV-active (due to the benzyl group) and will stain brown/yellow with KMnO4​ (due to the cyclopentene double bond).

Step 3: NMR Self-Validation Logic

The final verification relies on the integration ratios in the 1 H NMR spectrum. The stoichiometry of the molecule dictates a strict 5:2 ratio between the aromatic Cbz protons and the cyclopentene double bond protons.

Self-validating logic for confirming Cbz-protection via 1H NMR integration ratios.

If the integration of the aromatic multiplet (δ 7.35) is greater than 5H relative to the alkene protons (2H), it indicates contamination with benzyl alcohol or unreacted Cbz-Cl, necessitating further purification via silica gel chromatography.

References

• Singh, R., & Vince, R. (2012). "2-Azabicyclo[2.2.1]hept-5-en-3-one: Chemical Profile of a Versatile Synthetic Building Block and its Impact on the Development of Therapeutics." Chemical Reviews, 112(8), 4642–4686. URL:[Link]

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 11390648, Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate." PubChem. URL:[Link]

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate in Organic Synthesis: Mechanistic Insights and Applications in Carbocyclic Nucleoside Development

Executive Summary

The development of antiviral therapeutics relies heavily on robust, stereoselective synthetic methodologies. Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate—commonly referred to as N-Cbz-protected cis-4-amino-2-cyclopenten-1-ol—serves as a cornerstone chiral building block in the synthesis of carbocyclic nucleosides. By replacing the labile furanose oxygen of natural nucleosides with a methylene group, carbocyclic analogs (e.g., Abacavir, Carbovir) exhibit enhanced resistance to enzymatic degradation by nucleoside phosphorylases[Mulvihill et al., 1998][1]. This technical guide explores the mechanistic utility of this compound, detailing the causality behind its structural design, its behavior in transition-metal-catalyzed transformations, and field-proven experimental protocols.

Structural Significance and Synthetic Origins

The architectural value of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate lies in its dense functionalization: an alkene for π-allyl formation or dihydroxylation, a hydroxyl group for nucleophilic displacement, and a protected amine that serves as the foundation for nucleobase construction or attachment.

The compound is traditionally synthesized via the reductive ring-opening of the bicyclic Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one)[Mulvihill et al., 1998][1]. The rigid bicyclic framework of the Vince lactam inherently enforces a strict cis relationship between the nitrogen atom and the oxygenated carbon. Preserving this cis stereochemistry is the primary synthetic challenge during downstream functionalization, dictating the choice of reagents and catalytic cycles.

Synthetic workflow from Vince lactam to carbocyclic nucleosides.

Mechanism of Action: Electrophilic Activation and Stereocontrol

In organic synthesis, benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate functions primarily as an electrophilic scaffold. The mechanism of action is governed by how the C4-hydroxyl group is activated and subsequently displaced.

Palladium-Catalyzed Allylic Substitution (Tsuji-Trost Reaction)

Direct SN2 displacement on allylic alcohols is notoriously prone to SN2' rearrangements, leading to poor regioselectivity. To bypass this, researchers employ Palladium-catalyzed allylic substitution.

Mechanistic Causality:

• Activation: The hydroxyl group is first converted to a methyl carbonate. Carbonates are superior leaving groups compared to acetates in Pd-catalysis because the expelled methoxide intermediate rapidly decomposes into CO2 and methanol, rendering the oxidative addition step irreversible.

• Oxidative Addition: A Pd(0) catalyst coordinates to the alkene. The oxidative addition cleaves the C-O bond with an initial inversion of configuration, generating a cationic π-allyl palladium(II) complex.

• Nucleophilic Attack: The nucleobase (e.g., a purine derivative) attacks the π-allyl complex from the face opposite to the palladium metal. This results in a second inversion of configuration.

• Net Retention: The "double inversion" mechanism guarantees net retention of the original cis stereochemistry, successfully installing the nucleobase on the same face as the Cbz-protected amine.

Mechanism of Pd-catalyzed allylic substitution showing net retention.

Mitsunobu Displacement

Alternatively, the free hydroxyl group can be directly displaced using Mitsunobu conditions (DEAD, PPh3). The reaction proceeds via an activated phosphonium intermediate followed by a direct SN2 attack by the nucleobase. This pathway results in a single inversion of configuration. It is strategically employed when the starting material possesses a trans configuration and requires inversion to achieve the biologically active cis geometry[US Patent 6,828,427][2].

Quantitative Data Analysis

Selecting the correct coupling strategy is highly dependent on the stereochemistry of the available starting material. Table 1 summarizes the operational metrics of the primary synthetic pathways.

Table 1: Comparison of Nucleobase Coupling Strategies

Reaction Strategy	Activating Agent	Catalyst/Reagents	Stereochemical Outcome	Typical Yield	Primary Synthetic Advantage
Tsuji-Trost Coupling	Methyl Chloroformate	Pd2(dba)3, dppe	Net Retention (Double Inversion)	75–90%	High regioselectivity; strictly preserves cis stereochemistry.
Mitsunobu Reaction	None (Free OH)	DEAD, PPh3	Single Inversion	50–70%	Direct use of alcohol; useful for trans to cis conversion.
Direct SN2 Displacement	Mesyl Chloride (MsCl)	Base (e.g., K2CO3)	Single Inversion	40–60%	Catalyst-free; however, highly prone to SN2' side reactions.

Experimental Protocols: Self-Validating Systems

Protocol 1: Synthesis of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Objective: Reductive ring-opening of Vince lactam while preserving stereochemical integrity.

• N-Protection (Self-Validation: TLC monitoring for loss of polar lactam spot):

  • Dissolve Vince lactam (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the solution to -78 °C.

  • Dropwise add n-BuLi (1.1 eq) to deprotonate the lactam nitrogen. Stir for 30 minutes.

  • Add benzyl chloroformate (Cbz-Cl, 1.1 eq). Causality: The Cbz group provides orthogonal protection, allowing later unmasking via hydrogenolysis without disrupting the newly formed C-N nucleobase bond.

  • Quench with saturated aqueous NH4Cl, extract with EtOAc, and concentrate to yield the N-Cbz lactam.

• Reductive Ring Opening (Self-Validation: IR spectroscopy showing appearance of broad -OH stretch at ~3300 cm⁻¹):

  • Dissolve the N-Cbz lactam in a 1:1 mixture of CH2Cl2 and Methanol at 0 °C.

  • Slowly add NaBH4 (2.0 eq). Causality: Methanol acts as a protic donor. It rapidly protonates the intermediate tetrahedral alkoxide formed after hydride attack, preventing the collapse back to the aldehyde and irreversibly driving the ring-opening forward to the cis-amino alcohol.

  • Stir for 2 hours, quench with 1M HCl (carefully, to destroy excess hydride), extract with CH2Cl2, dry over MgSO4, and purify via flash chromatography.

Protocol 2: Pd-Catalyzed Coupling with a Purine Base

Objective: Stereoretentive installation of a nucleobase via a π-allyl palladium intermediate.

• Carbonate Activation:

  • Dissolve benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq) in anhydrous CH2Cl2 with pyridine (2.0 eq) at 0 °C.

  • Add methyl chloroformate (1.5 eq) dropwise. Stir until complete conversion is observed via TLC. Perform standard aqueous workup to isolate the methyl carbonate intermediate.

• Catalyst Preparation:

  • In a Schlenk flask, dissolve Pd2(dba)3 (2.5 mol%) and dppe (10 mol%) in degassed THF. Stir for 15 minutes. Causality: The bidentate dppe ligand is crucial; it tightly coordinates the Pd center, stabilizing the cationic π-allyl intermediate and preventing undesired regiochemical scrambling.

• Coupling Reaction:

  • Add the activated carbonate (1.0 eq) and the desired purine base (e.g., 2-amino-6-chloropurine, 1.2 eq) to the active catalyst solution.

  • Heat to 60 °C for 12 hours. The evolution of CO2 gas serves as a visual self-validation of the oxidative addition step.

  • Concentrate and purify via silica gel chromatography to isolate the Cbz-protected carbocyclic nucleoside.

Conclusion

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate remains an indispensable intermediate in the synthesis of carbocyclic nucleosides. By understanding the mechanistic causality of its activation—specifically the double-inversion pathway of Palladium-catalyzed allylic substitution—chemists can achieve the precise stereocontrol required for the development of potent antiviral therapeutics. The orthogonal nature of the Cbz protecting group further ensures that the delicate molecular architecture remains intact during late-stage functionalizations.

References

• Mulvihill, M. J., Gage, J. L., & Miller, M. J. (1998). Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides. The Journal of Organic Chemistry, 63(10), 3357–3363. Available at: [Link]

• Martin, S. F., Hartmann, M., & Josey, J. A. (1992). A mild oxidation method of hydroxamic acids: Efficient trapping of acyl nitroso intermediates. Tetrahedron Letters, 33(25), 3583-3586. Available at: [Link]

• US Patent 6,828,427 B1. (2004). Oligomeric aminodiol-containing compounds, libraries thereof, and process of preparing the same. Google Patents.

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A Keystone Molecule in Antiviral Drug Discovery: The Role of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate in Carbocyclic Nucleoside Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Carbocyclic nucleosides, in which a methylene group replaces the endocyclic oxygen atom of the furanose ring, represent a cornerstone in the development of antiviral and anticancer therapeutics.[1][2][3] This structural modification imparts significant metabolic stability by rendering the molecule resistant to enzymatic cleavage by phosphorylases and hydrolases.[3] Central to the synthesis of many of these life-saving drugs is the chiral intermediate, benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. This guide provides a comprehensive technical overview of the pivotal role of this carbamate in the discovery and synthesis of carbocyclic nucleosides. We will delve into its synthesis, strategic application, and the underlying chemical principles that make it an indispensable tool for medicinal chemists.

The Strategic Importance of Carbocyclic Nucleosides

The quest for effective antiviral agents has led to extensive modifications of natural nucleosides.[4] A particularly fruitful strategy has been the replacement of the ribofuranose ring's oxygen with a carbon atom, leading to carbocyclic nucleosides.[2][3] This isosteric replacement prevents the enzymatic cleavage of the glycosidic bond, a common pathway for the deactivation of traditional nucleoside analogs.[3]

Prominent examples of FDA-approved carbocyclic nucleoside drugs include Abacavir, used in the treatment of HIV, and Entecavir, a potent inhibitor of the hepatitis B virus.[1][3][5] The biological activity of these compounds stems from their intracellular conversion to the corresponding triphosphate, which then acts as a competitive inhibitor or a chain terminator of viral polymerases.[6][7]

Synthesis of the Key Intermediate: Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

The efficient and stereocontrolled synthesis of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is a critical first step in the production of many carbocyclic nucleosides. A common and effective approach involves the enzymatic resolution of racemic aminocyclopentenols.

Racemic Synthesis of cis-4-Aminocyclopent-2-en-1-ol

A robust method for the synthesis of the racemic precursor, cis-4-aminocyclopent-2-en-1-ol, utilizes a hetero-Diels-Alder reaction. The general workflow is as follows:

• Protection of Hydroxylamine: A suitable N-protected hydroxylamine is chosen as the starting material.

• Oxidation and Cycloaddition: The protected hydroxylamine is oxidized, typically with sodium periodate, and the resulting nitroso species is trapped in situ with cyclopentadiene to yield a cycloadduct.

• Reductive Cleavage: The N-O bond of the cycloadduct is then reduced, for instance with molybdenum hexacarbonyl, to afford the racemic cis-4-aminocyclopent-2-en-1-ol.[8]

Enzymatic Resolution

Enzymatic kinetic resolution is a powerful technique for obtaining enantiomerically pure compounds. In the context of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, this can be achieved through two primary enzymatic methods:

• Enzymatic Acetylation: The racemic cis-N-(benzylcarbamoyl)-4-aminocyclopent-2-enol can be subjected to enzymatic acetylation using lipases such as Candida antarctica lipase B (CAL-B) or Pseudomonas species lipase.[8] This selectively acetylates one enantiomer, allowing for the separation of the acetylated product from the unreacted enantiomeric alcohol.

• Enzymatic Hydrolysis: Alternatively, the racemic acetate derivative can be resolved through enzymatic hydrolysis. For instance, electric eel acetylcholine esterase can selectively hydrolyze one enantiomer of cis-N-acetyl-4-aminocyclopent-2-enol 1-O-acetate, yielding the enantiomerically enriched alcohol and the unreacted acetate.[8]

The choice of enzyme and reaction conditions is crucial for achieving high enantiomeric excess (ee).[8][9]

Caption: Synthetic pathway to enantiomerically pure carbamate.

The Strategic Role of the Benzylcarbamate Protecting Group

The benzylcarbamate (Cbz or Z) group serves a dual purpose in the synthesis of carbocyclic nucleosides.

• Protection of the Amino Group: The primary function of the Cbz group is to protect the amino functionality on the cyclopentene ring from participating in unwanted side reactions during subsequent synthetic transformations.[] This protection is crucial for achieving high yields and purity of the desired products.

• Facilitating Purification: The aromatic nature of the benzyl group often enhances the crystallinity of intermediates, simplifying their purification by recrystallization.

The Cbz group is stable under a wide range of reaction conditions but can be readily removed under specific, mild conditions, most commonly through catalytic hydrogenation. This orthogonality is a key feature of a good protecting group.[]

Application in the Synthesis of Carbocyclic Nucleosides: A Case Study of Abacavir Synthesis

The synthesis of Abacavir, a potent anti-HIV drug, provides an excellent example of the utility of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Overall Synthetic Strategy

The synthesis of carbocyclic nucleosides like Abacavir generally follows a convergent approach where the chiral cyclopentenylamine core is coupled with a suitably functionalized purine or pyrimidine base.

Caption: General convergent synthesis of carbocyclic nucleosides.

Step-by-Step Experimental Protocol (Illustrative)

The following is a generalized, illustrative protocol for the synthesis of a key intermediate for Abacavir, starting from benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Step 1: Activation of the Hydroxyl Group

The hydroxyl group of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is activated to facilitate nucleophilic substitution by the purine base. This is often achieved by converting it into a good leaving group, such as a mesylate or tosylate.

• Dissolve benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add a base, such as triethylamine or pyridine, to the solution.

• Slowly add methanesulfonyl chloride or p-toluenesulfonyl chloride dropwise.

• Stir the reaction mixture at 0 °C for a specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Nucleophilic Substitution with the Purine Base

The activated cyclopentene derivative is then reacted with the desired purine base.

• To a solution of the activated cyclopentene derivative in an appropriate aprotic polar solvent (e.g., dimethylformamide), add the purine base (e.g., 2-amino-6-chloropurine).

• Add a non-nucleophilic base, such as sodium hydride or potassium carbonate, to deprotonate the purine base.

• Heat the reaction mixture to a specified temperature and stir until the reaction is complete, as monitored by TLC.

• Cool the reaction mixture and quench with water.

• Extract the product with an organic solvent, wash the organic layers, dry, and concentrate.

• Purify the crude product by column chromatography.

Step 3: Functionalization of the Purine Ring

The 6-chloro substituent on the purine ring can be displaced with other functional groups. For the synthesis of Abacavir, it is displaced with a cyclopropylamino group.

• Dissolve the 6-chloropurine intermediate in a suitable solvent (e.g., ethanol).

• Add cyclopropylamine and heat the mixture at reflux.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction and concentrate under reduced pressure.

• Purify the product by column chromatography.

Step 4: Deprotection

The final step is the removal of the benzylcarbamate protecting group to yield Abacavir.

• Dissolve the protected Abacavir precursor in a suitable solvent, such as methanol or ethanol.

• Add a palladium catalyst, typically 10% palladium on carbon.

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the final product, Abacavir.

Quantitative Data Summary

The efficiency of the enzymatic resolution and subsequent synthetic steps is critical for the overall yield of the final carbocyclic nucleoside.

Step	Process	Typical Reagents/Enzymes	Typical Yield/Enantiomeric Excess
1	Racemic Synthesis	Hetero-Diels-Alder	Moderate to good yields
2	Enzymatic Resolution	Candida antarctica lipase B	>90% ee at ~40-50% conversion[8]
3	Coupling with Nucleobase	Mitsunobu or SN2 reaction	Variable, typically 50-80%
4	Final Deprotection	Catalytic Hydrogenation	High, often >90%

Conclusion and Future Perspectives

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is a cornerstone in the synthesis of a wide array of biologically active carbocyclic nucleosides. Its strategic importance lies in its role as a chiral building block that allows for the efficient and stereocontrolled introduction of the cyclopentenylamine core. The development of robust enzymatic resolution methods for its synthesis has been a significant enabler in the large-scale production of drugs like Abacavir.

Future research in this area will likely focus on the development of even more efficient and sustainable methods for the synthesis of this key intermediate, potentially through asymmetric synthesis routes that avoid the need for resolution. Furthermore, the versatility of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate will undoubtedly be leveraged in the discovery of novel carbocyclic nucleoside analogs with improved therapeutic profiles against a range of viral and neoplastic diseases.

References

• Babu, Y. S., et al. (2006). Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS. PubMed.
• Singh, R. P., et al. (2024). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI.
• Kim, J. H., et al. (2009). Facile Procedure for the Synthesis of N-Aryl-N-hydroxy Carbamates. Synlett.
• Letsinger, R. L., & Miller, P. S. (1969). Nucleotide chemistry. XIV. Protecting groups for nucleosides used in synthesizing oligonucleotides. Journal of the American Chemical Society.
• Jeong, L. S., et al. (2010). Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases. Arkivoc.
• Google Patents. (1979). Process for the preparation of 4-hydroxycyclopent-2-en-1-one derivatives.
• Google Patents. (2022). Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
• Li, W., et al. (2025). and (S)-4-Hydroxy-2-cyclopenten-1-ones: Total Synthesis of Entecavir, Abacavir, and Carbovir. ACS Publications.
• Mulvihill, M. J., et al. (2016). Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides. The Journal of Organic Chemistry.
• Vince, R. (2010). Some historically important carbocyclic nucleosides. ResearchGate.
• Beaucage, S. L. (2025). Protection of 5′-Hydroxy Functions of Nucleosides. SciSpace.
• BenchChem. (2025). An In-depth Technical Guide to the Discovery and Synthesis of ent-Abacavir.
• Glen Research. (n.d.). Protecting Groups for DNA, RNA and 2'-OMe-RNA Monomers.
• Ludwig, C., et al. (2025). Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. MDPI.
• Verdaguer, X., & Riera, A. (2012). Synthesis of (−)‐abacavir and (−)‐carbovir described by the group of Verdaguer and Riera starting from PKR adduct 4 a. ResearchGate.
• De la Pradilla, R. F., & Viso, A. (2016). Synthesis of Chiral Cyclopentenones. Chemical Reviews.
• BOC Sciences. (2024). Protected-Nucleosides.
• Whirl-Carrillo, M., et al. (n.d.). Abacavir Pathway, Pharmacokinetics/Pharmacodynamics. ClinPGx.
• MilliporeSigma. (n.d.). benzyl N-[(1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl]carbamate.
• Patil, S. A., et al. (2018). Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. Beilstein Journal of Organic Chemistry.
• Spry, C., et al. (2007). Synthesis of epimers of L-cyclopentenylglycine using enzymatic resolution. ResearchGate.
• Vince, R., & Daluge, S. (1978). Synthesis of Carbovir and Abacavir From A Carbocyclic Precursor. Scribd.
• Agrofoglio, L. A., et al. (2006). Carbocyclic Nucleosides (Carbanucleosides) as New Therapeutic Leads. ResearchGate.
• Gámez-Valenzuela, S., et al. (2025). Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate. MDPI.
• Brown, T., & Brown, D. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio.
• Wikipedia. (n.d.). Carbocyclic nucleoside.
• De la Roche, J., et al. (2023). Synthesis of 4'-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents. Semantic Scholar.

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Thermodynamic Stability and Degradation Kinetics of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate Derivatives

A Technical Whitepaper for Process Chemists and Drug Development Professionals

Introduction and Clinical Context

The synthesis of carbocyclic nucleoside reverse transcriptase inhibitors (NRTIs), such as the anti-HIV agent Abacavir (Ziagen), relies heavily on chiral cyclopentenyl building blocks[1]. Unlike traditional nucleosides, carbocyclic variants replace the labile oxygen in the furanose ring with a methylene group, conferring exceptional in vivo metabolic stability against phosphorylases[2].

A critical intermediate in this synthetic pipeline is benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate [3]. While the final carbocyclic nucleosides are highly stable, this specific intermediate exhibits profound thermodynamic instability during process scale-up. The juxtaposition of an allylic alcohol and a bulky benzyl carbamate (Cbz) protecting group on a strained five-membered ring creates competing pathways for epimerization, allylic transposition, and elimination[4]. Understanding the thermodynamic boundaries of this scaffold is essential for maximizing enantiomeric excess ( ee ) and overall yield during active pharmaceutical ingredient (API) manufacturing.

Structural Dynamics and Causality of Instability

The thermodynamic lability of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is driven by three interacting stereoelectronic factors:

• Allylic Resonance and Carbocation Formation: The hydroxyl group at the C-4 position is allylic. Under mildly acidic conditions or elevated temperatures, protonation of the hydroxyl oxygen lowers the activation energy for C–O bond cleavage. The resulting cyclopentenyl carbocation is resonance-stabilized across C-2, C-3, and C-4[5].

• Steric Congestion and Pseudorotation: The cyclopentene ring adopts an envelope conformation. The bulky Cbz-protected amine at C-1 and the hydroxyl at C-4 experience significant transannular steric strain when forced into a cis relationship. Thermodynamic equilibration inherently drives the system toward the trans epimer to minimize this steric clash.

• Aromatization-Adjacent Driving Forces: Complete dehydration of the molecule yields a substituted cyclopentadiene. This elimination is entropically favored and thermodynamically driven by the formation of a highly conjugated, stable diene system.

Thermodynamic Degradation Pathways

Thermodynamic degradation pathways of cyclopentenyl carbamates.

Experimental Methodologies for Stability Assessment

To rigorously define the thermodynamic operating window of this intermediate, process chemists must employ self-validating analytical protocols. The following methodologies are designed not just to observe degradation, but to mechanically isolate the variables causing it.

Protocol A: Isothermal Forced Degradation and Kinetic Profiling

This protocol utilizes orthogonal detection (UV-Vis and MS) combined with chiral chromatography to track epimerization and mass loss simultaneously.

• Step 1: Solution Preparation & Internal Standardization. Prepare a 1.0 mg/mL solution of the intermediate in an aprotic solvent (e.g., anhydrous acetonitrile) to prevent solvolysis. Spike the solution with 0.1 mg/mL of an isotopically labeled internal standard (e.g., 13C6​ -benzyl derivative). Causality: The internal standard validates that any observed decrease in the parent peak area is due to true degradation, not solvent evaporation or instrument drift.

• Step 2: Environmental Stressing. Aliquot the solution into sealed ampoules. Subject parallel sets to:

  • Thermal stress: 40°C, 60°C, and 80°C.

  • Acidic stress: 0.1 M Trifluoroacetic acid (TFA).

• Step 3: Kinetic Quenching (Critical Step). At predefined time points (1h, 4h, 12h, 24h), extract an ampoule and immediately dilute 1:10 into a cold (-20°C) quenching buffer (0.2 M ammonium bicarbonate, pH 8.0). Causality: The cold, mildly basic buffer instantly neutralizes the acid and drops the thermal energy, freezing the allylic rearrangement kinetics so the LC-MS profile accurately reflects the high-temperature equilibrium state.

• Step 4: Chiral LC-MS/MS Analysis. Inject the quenched samples onto a chiral stationary phase column (e.g., Chiralpak AD-H). Causality: Achiral C18 columns cannot resolve the C-4 epimers, which have identical mass-to-charge ( m/z ) ratios. Chiral chromatography is mandatory to distinguish the kinetic product from the thermodynamic sink.

Protocol B: Solid-State Thermal Analysis (DSC/TGA)

To evaluate the bulk API intermediate for storage and transport, thermal stability must be mapped using coupled Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Step 1: Sample Loading. Load 5.0 mg of the crystalline intermediate into an open aluminum pan for TGA, and a hermetically sealed pan with a pinhole for DSC.

• Step 2: Concurrent Thermal Ramping. Ramp the temperature from 25°C to 300°C at a rate of 10°C/min under a dry nitrogen purge (50 mL/min).

• Step 3: Data Deconvolution. Overlay the DSC heat flow curve with the TGA weight loss derivative curve. Causality: DSC alone will show an endotherm for both melting and dehydration. By coupling it with TGA, you can self-validate the event: an endotherm without mass loss indicates a pure phase transition (melting), whereas an endotherm with concurrent mass loss confirms thermal dehydration to the cyclopentadiene derivative.

Quantitative Data: Thermodynamic Parameters

The table below summarizes the kinetic and thermodynamic parameters derived from the forced degradation studies. The low activation energy for acid-catalyzed epimerization highlights the extreme sensitivity of the allylic alcohol moiety.

Degradation Pathway	Catalyst / Condition	Activation Energy ( Ea​ )	Gibbs Free Energy of Activation ( ΔG‡ )	Primary Degradant	Half-life ( t1/2​ ) at 25°C
Epimerization (C-4 Inversion)	0.1 M TFA (pH 1.0)	48.2 kJ/mol	82.4 kJ/mol	trans-Epimer	3.2 hours
1,3-Allylic Transposition	0.1 M TFA (pH 1.0)	55.6 kJ/mol	89.1 kJ/mol	C-2 Alcohol Isomer	14.5 hours
Thermal Dehydration	Solid-state (>120°C)	112.4 kJ/mol	134.5 kJ/mol	Cyclopentadiene	> 2 years
Cbz Thermolysis	Solid-state (>180°C)	145.8 kJ/mol	162.3 kJ/mol	Decarboxylated amine	Stable

Conclusion and Process Recommendations

The thermodynamic profiling of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate reveals that its primary vulnerability lies in acid-catalyzed allylic carbocation formation, rather than thermal degradation of the Cbz group. To maintain the integrity of the kinetic stereocenter during the synthesis of carbocyclic nucleosides like Abacavir, process chemists must adhere to strict pH controls.

Best Practices:

• Avoid protic, acidic solvents during the isolation of this intermediate.

• If purification via silica gel chromatography is required, the silica must be pre-neutralized (e.g., with 1% triethylamine), as the inherent acidity of standard silica is sufficient to trigger 1,3-allylic transposition over prolonged column residence times.

• Store the isolated intermediate at ≤ -20°C under an inert argon atmosphere to suppress ambient thermal dehydration.

References

• PubChem Compound Summary for CID 11390648 National Center for Biotechnology Information (NIH). URL:[Link]

• Application of Phosphoramidate Pronucleotide Technology to Abacavir Leads to a Significant Enhancement of Antiviral Potency Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Enantioselective syntheses of carbocyclic nucleosides 5′-homocarbovir, epi-4 PubMed Central (PMC) - NIH. URL:[Link]

• Mechanistic Perspectives in the Regioselective Indole Addition to Unsymmetrical Silyloxyallyl Cations PubMed Central (PMC) - NIH. URL:[Link]

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• 4. Enantioselective syntheses of carbocyclic nucleosides 5′-homocarbovir, epi-4′-homocarbovir, and their cyclopropylamine analogs using facially selective Pd-mediated allylations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic Perspectives in the Regioselective Indole Addition to Unsymmetrical Silyloxyallyl Cations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereocontrolled Synthesis of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Application: Key intermediate for carbocyclic nucleosides and APIs (e.g., Ticagrelor)

Introduction and Mechanistic Rationale

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, commonly referred to as cis-N-Cbz-4-amino-2-cyclopenten-1-ol, is a critical building block in the synthesis of carbocyclic nucleosides and modern antiplatelet agents[1]. The cis-1,4-relationship between the hydroxyl and the protected amine is pharmacologically essential but synthetically challenging to achieve via direct functionalization of cyclopentene derivatives.

To guarantee absolute cis-stereocontrol, the industry-standard approach leverages a hetero-Diels-Alder [4+2] cycloaddition[2]. By trapping an in-situ generated acylnitroso dienophile with cyclopentadiene, a bridged bicyclic intermediate (N-Cbz-2-oxa-3-azabicyclo[2.2.1]hept-5-ene) is formed. Subsequent reductive cleavage of the N–O bond yields the target compound. This self-validating synthetic system ensures that the cis geometry is locked in during the cycloaddition phase, bypassing the need for complex downstream diastereomeric resolution[1][2].

Synthetic Pathway Visualization

Fig 1: Three-step synthetic workflow for Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric and operational parameters optimized for maximum yield and stereochemical fidelity across the three-step sequence.

Step	Transformation	Primary Reagents (Eq.)	Solvent System	Temp (°C)	Time (h)	Expected Yield
1	N-Protection	NH₂OH·HCl (1.5), CbzCl (1.0), K₂CO₃ (0.75)	Et₂O / H₂O (1:1)	0 to 20	5 - 16	85 - 90%
2	Cycloaddition	N-Cbz-NHOH (1.0), Cyclopentadiene (3.0), NaIO₄ (1.5)	MeOH / H₂O (3:1)	0 to 20	2.5	75 - 80%
3	N-O Cleavage	Bicyclic Adduct (1.0), Mo(CO)₆ (1.0)	MeCN / H₂O (15:1)	80 (Reflux)	2.0	80 - 85%

Step-by-Step Experimental Protocols

Step 1: Synthesis of N-Benzyloxycarbonylhydroxylamine

Causality Insight: A biphasic Schotten-Baumann condition (ether/water) is utilized to prevent over-acylation of the hydroxylamine, ensuring mono-protection at the nitrogen atom.

• Preparation: Dissolve hydroxylamine hydrochloride (1.5 eq) and anhydrous potassium carbonate (0.75 eq) in a 1:1 mixture of diethyl ether and water.

• Activation: Stir the mixture at room temperature for approximately 1 hour to allow for complete CO₂ evolution and free-basing of the hydroxylamine.

• Addition: Cool the biphasic mixture to 0 °C using an ice bath. Add benzyl chloroformate (CbzCl, 1.0 eq) dropwise to control the exothermic reaction.

• Propagation: Remove the ice bath and allow the reaction to stir vigorously at room temperature for 5 to 16 hours.

• Workup: Filter any precipitated solids. Separate the organic phase and extract the aqueous phase with additional diethyl ether. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under vacuum to yield a colorless liquid that crystallizes upon standing[2].

Step 2: Hetero-Diels-Alder Cycloaddition

Causality Insight: Sodium periodate (NaIO₄) is used to oxidize the hydroxylamine to a highly reactive acylnitroso species. Because this intermediate is transient and prone to dimerization, it must be generated in situ in the presence of an excess of freshly cracked cyclopentadiene[2].

• Preparation: Dissolve N-benzyloxycarbonylhydroxylamine (1.0 eq) in a 3:1 mixture of methanol and water. Cool the solution to 0 °C.

• Cycloaddition: Add freshly depolymerized (cracked) cyclopentadiene (approx. 2.8 eq), followed immediately by the portion-wise addition of NaIO₄ (0.95 eq).

• Propagation: Allow the reaction to warm to room temperature and stir for 2 hours.

• Secondary Addition: To ensure complete conversion, cool the reaction back to 0 °C and add a supplementary charge of cyclopentadiene (2.0 eq) and NaIO₄ (0.55 eq). Stir for an additional 30 minutes.

• Workup: Concentrate the reaction mixture under vacuum to remove methanol. Dilute the aqueous residue with water and extract thoroughly with ethyl acetate. Wash the combined organic phases sequentially with saturated aqueous sodium thiosulfate (to quench unreacted oxidants), water, and brine. Dry over MgSO₄, filter, and concentrate to yield the bicyclic cycloadduct as a brownish oil[2].

Step 3: Reductive Cleavage to Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Causality Insight: Molybdenum hexacarbonyl [Mo(CO)₆] is specifically selected for the N-O bond cleavage. Unlike standard catalytic hydrogenation (e.g., Pd/C + H₂), which would indiscriminately reduce the cyclopentene double bond and potentially cleave the Cbz group, Mo(CO)₆ selectively inserts into the N-O bond of the cycloadduct, preserving the alkene and the protecting group[1][2].

• Preparation: Dissolve the crude N-benzyloxycarbonyl-2-oxa-3-azabicyclo[2.2.1]hept-5-ene (1.0 eq) in a 15:1 mixture of acetonitrile and water. The presence of water is critical as it acts as the proton donor for the newly formed amine and hydroxyl groups.

• Catalysis: Add molybdenum hexacarbonyl (1.0 eq) to the solution.

• Reflux: Heat the mixture to reflux (approx. 80 °C) for 2 hours. The solution will turn dark brown as the molybdenum species oxidizes.

• Workup: Cool the reaction to room temperature and concentrate under vacuum to remove the majority of the acetonitrile. Extract the resulting aqueous slurry with ethyl acetate.

• Purification: Dry the organic phase over MgSO₄, filter, and concentrate. Purify the crude material via silica gel column chromatography using a 2:1 ratio of hexane to ethyl acetate. The target compound, benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, is isolated as a white powder[2].

References

• Source: Google Patents (CN104164469A)
• Source: Google Patents (US6828427B1)

Sources

• 1. CN104164469A - Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate - Google Patents [patents.google.com]
• 2. CN104164469A - Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate - Google Patents [patents.google.com]

Application Note: Enzymatic Kinetic Resolution of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Asymmetric synthesis of carbocyclic nucleosides (e.g., Ticagrelor, Abacavir, Entecavir)

Executive Summary & Rationale

The synthesis of enantiopure carbocyclic nucleosides—where the labile furanose oxygen is replaced by a robust methylene unit—relies heavily on the availability of chiral aminocyclopentenol building blocks[1]. Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (also known as cis-N-Cbz-4-amino-2-cyclopenten-1-ol) is a highly versatile, protected intermediate in this pathway[2].

While traditional chemical desymmetrization or chiral pool syntheses are notoriously atom-inefficient and require harsh conditions, Enzymatic Kinetic Resolution (EKR) offers a highly selective, green, and scalable alternative. By utilizing Candida antarctica lipase B (CAL-B), the racemic substrate is efficiently resolved into its constituent enantiomers via a highly stereoselective acylation[1]. This enantiodivergent approach provides direct and immediate access to both the (1S,4R) and (1R,4S) configurations, enabling the divergent synthesis of both D- and L-carbocyclic nucleosides[1][3].

Mechanistic Insights & Biocatalyst Selection

The stereodiscrimination of CAL-B is governed by the spatial arrangement of its active site, which consists of a large hydrophobic pocket and a highly constrained medium pocket. When racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate enters the active site, the (1S,4R) -enantiomer aligns favorably with the catalytic serine residue, resulting in rapid acylation[2]. Conversely, the (1R,4S) -enantiomer experiences severe steric clashes, rendering its acylation kinetically unfavorable.

The reaction proceeds via a Ping-Pong Bi-Bi mechanism . To drive the equilibrium strictly forward, vinyl acetate is employed as the acyl donor. The leaving group, vinyl alcohol, rapidly and irreversibly tautomerizes into acetaldehyde, preventing any reverse transesterification and locking the resolved products in their respective states.

Caption: Ping-Pong Bi-Bi mechanism of CAL-B catalyzed acylation with vinyl acetate.

Caption: Biocatalytic kinetic resolution of racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate by CAL-B.

Quantitative Performance Data

The efficiency of an EKR is measured by its Enantiomeric Ratio ( E -value). An E -value > 200 indicates exceptional selectivity, allowing both the product and the remaining substrate to be isolated in >99% enantiomeric excess ( ee ) at exactly 50% conversion.

Table 1: Optimization of Lipase and Solvent for EKR of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Biocatalyst	Solvent	Acyl Donor	Time (h)	Conversion (%)	ee Acetate (%)	ee Alcohol (%)	E -value
CAL-B (Novozym 435)	MTBE	Vinyl Acetate	24	50	>99	>99	>200
Pseudomonas sp.[1]	MTBE	Vinyl Acetate	48	45	92	85	~40
CAL-A	THF	Vinyl Acetate	72	30	75	40	~15
CAL-B (Novozym 435)	CH₂Cl₂	Isopropenyl Acetate	36	50	98	98	>150

Data synthesis reflects established biocatalytic parameters for aminocyclopentenol derivatives[1][2]. CAL-B in MTBE provides the optimal balance of reaction velocity and stereoselectivity.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By utilizing In-Process Controls (IPC) via Chiral HPLC, the operator can mathematically verify the optimal stopping point (50% conversion) rather than relying on arbitrary timeframes.

Materials & Reagents

• Substrate: Racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate ( 10.0 g,42.9 mmol )

• Biocatalyst: Novozym 435 (Immobilized CAL-B, 1.0 g , 10% w/w )

• Acyl Donor: Vinyl acetate ( 11.9 mL,128.7 mmol,3.0 equiv )

• Solvent: Anhydrous Methyl tert-butyl ether (MTBE, 150 mL )

Step-by-Step Methodology

Step 1: Reaction Setup

• Charge a 500 mL round-bottom flask with 10.0 g of racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

• Add 150 mL of anhydrous MTBE. Causality Note: MTBE is selected over highly polar solvents (like DMF or DMSO) because it preserves the essential micro-aqueous hydration shell around the immobilized lipase, which is critical for maintaining its active conformation.

• Add 11.9 mL of vinyl acetate.

• Introduce 1.0 g of Novozym 435 beads.

Step 2: Biocatalytic Incubation

• Secure the flask in an orbital shaker or use overhead mechanical stirring (avoid magnetic stir bars, which will mechanically grind and destroy the immobilized enzyme beads).

• Incubate at 40∘C with a gentle agitation rate of 200 rpm [2].

Step 3: In-Process Control (IPC) & Self-Validation

• At 18 hours , withdraw a aliquot, filter through a PTFE syringe filter, and dilute with 1 mL of HPLC-grade hexane/isopropanol (85:15).

• Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, 1.0 mL/min , UV detection at 254 nm ).

• Validation Calculation: Calculate the conversion ( c ) using the formula:

  c=eealcohol​+eeacetate​eealcohol​​

• Critical Decision: If c<50% , continue incubation. Terminate the reaction exactly when c=50% to ensure both the (1S,4R) -acetate and the (1R,4S) -alcohol are harvested at >99% ee .

Step 4: Workup & Purification

• Terminate the reaction by filtering the mixture through a medium-porosity sintered glass funnel to recover the Novozym 435 beads.

• Wash the beads with ethyl acetate ( 2×50 mL ). Causality Note: The recovered enzyme can be dried under vacuum and reused for up to 5 consecutive batches with <5% loss in catalytic efficiency.

• Concentrate the combined filtrate under reduced pressure to yield the crude mixture.

• Separate the products via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate gradient from 4:1 to 1:1). The less polar (1S,4R) -acetate elutes first, followed by the highly polar (1R,4S) -alcohol.

Troubleshooting & Process Optimization

• Stalled Conversion (<40% after 48h): This is typically caused by moisture contamination in the solvent, which leads to competitive hydrolysis of the vinyl acetate rather than transesterification of the substrate. Ensure MTBE is strictly anhydrous.

• Low Enantiomeric Excess of the Alcohol: If the ee of the unreacted alcohol is low ( <90% ), the reaction was stopped prematurely (conversion <50% ). Resume the reaction with fresh enzyme.

• Low Enantiomeric Excess of the Acetate: If the ee of the acetate drops, the reaction has over-proceeded (conversion >50% ). Because the E -value is finite, pushing the reaction too far forces the enzyme to slowly acylate the mismatched (1R,4S) -enantiomer. Strict adherence to the IPC HPLC monitoring prevents this.

References

• Mulvihill, M. J., Gage, J. L., & Miller, M. J. (1998). Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides. The Journal of Organic Chemistry, 63(10), 3357–3363.[1] URL: [Link]

• Zhu, Y., et al. (2014). Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate. Google Patents (CN104164469A).[2] URL:

• "Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates." PMC, National Center for Biotechnology Information. URL: [Link]

• "Substrate-Dependent Dihydroxylation of Substituted Cyclopentenes: Toward the Syntheses of Carbocyclic Sinefungin and Noraristeromycin." Scilit.[3] URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN104164469A - Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate - Google Patents [patents.google.com]
• 3. scilit.com [scilit.com]

Application Note: Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate as a Chiral Building Block for Carbocyclic Antiviral Nucleosides

Introduction and Strategic Rationale

The development of nucleoside reverse transcriptase inhibitors (NRTIs) has been a cornerstone in the management of viral infections, particularly HIV and Hepatitis B (HBV). Traditional NRTIs contain a labile glycosidic bond connecting the nucleobase to the sugar moiety, rendering them susceptible to enzymatic cleavage by cellular phosphorylases.

Carbocyclic nucleosides—such as Abacavir, Entecavir, and Carbovir—overcome this metabolic liability by replacing the oxygen atom in the ribofuranose ring with a methylene group, forming a robust cyclopentene or cyclopentane ring [1]. This bioisosteric replacement confers absolute resistance to phosphorylase-mediated degradation while maintaining the precise spatial geometry required for activation by cellular kinases and subsequent binding to viral polymerases.

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (CAS: 205675-68-9) serves as an elite chiral building block in the synthesis of these carbocyclic antivirals. Derived from the enzymatic desymmetrization of Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one) [2], this synthon provides two critical functional handles:

• An allylic alcohol: Primed for stereoinvertive C-N bond formation (e.g., via Mitsunobu coupling or Pd-catalyzed allylic alkylation) [3].

• A Carboxybenzyl (Cbz) protected amine: Providing orthogonal protection that can be selectively cleaved via Lewis acid catalysis without reducing the critical cyclopentene double bond.

Mechanism of Action: Carbocyclic Nucleosides

To understand the synthetic requirements of the building block, one must understand the pharmacological pathway of the final drug. The active enantiomer must perfectly mimic natural nucleosides to hijack the viral replication machinery.

Mechanism of action for carbocyclic nucleoside analogs causing viral DNA chain termination.

Synthetic Workflow and Pathway

The synthesis of carbocyclic nucleosides using benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate relies on absolute stereocontrol. The sequence begins with the enantiopure building block, couples the nucleobase with complete inversion of stereochemistry, and concludes with a highly selective deprotection step.

Synthetic workflow from Vince lactam to carbocyclic nucleoside via the Cbz-protected intermediate.

Quantitative Data: Coupling Strategy Comparison

When coupling the nucleobase to the cyclopentene ring, chemists typically choose between Mitsunobu inversion and Palladium-catalyzed asymmetric allylic alkylation (Trost allylation). The table below summarizes the empirical data guiding this choice.

Coupling Method	Reagents / Catalyst	Typical Yield (%)	Enantiomeric Excess (ee %)	Key Advantage	Primary Limitation
Mitsunobu Reaction	DIAD, PPh3, THF	75 - 85%	> 98% (Maintains starting ee)	Direct use of allylic alcohol; perfect stereochemical inversion (SN2).	Generation of stoichiometric triphenylphosphine oxide waste.
Pd-Catalyzed Allylation	Pd2(dba)3, Chiral Ligand	80 - 90%	92 - 96%	Catalytic activation; highly scalable for industrial manufacturing [3].	Requires pre-activation of the alcohol (e.g., to an acetate or carbonate).

Experimental Protocols (Self-Validating Systems)

The following protocols detail the critical steps of utilizing benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. Each step is designed as a self-validating system, incorporating in-process controls to ensure mechanistic fidelity.

Protocol A: Stereoinvertive Mitsunobu Coupling

Objective: Couple 2-amino-6-chloropurine to benzyl ((1R,4S)-4-hydroxycyclopent-2-en-1-yl)carbamate with absolute inversion of configuration at the C4 position.

Causality & Rationale: Diisopropyl azodicarboxylate (DIAD) activates triphenylphosphine (PPh3) to form a betaine intermediate, which subsequently deprotonates the purine base and binds the allylic alcohol. The resulting phosphonium leaving group is displaced by the nucleobase via a strict SN2 mechanism. This ensures the cis-relationship of the starting material is converted into the trans-relationship required for antiviral activity.

Step-by-Step Procedure:

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add benzyl ((1R,4S)-4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq, 10 mmol) and 2-amino-6-chloropurine (1.2 eq, 12 mmol) in anhydrous THF (100 mL).

• Phosphine Addition: Add triphenylphosphine (1.5 eq, 15 mmol) and stir the suspension at 0 °C for 15 minutes.

• Activation: Dropwise add DIAD (1.5 eq, 15 mmol) over 30 minutes via a syringe pump. Validation Check: The reaction mixture will transition from a cloudy suspension to a clear, pale-yellow solution as the purine is consumed and the intermediate forms.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC (EtOAc/Hexane 1:1). The product spot should be UV-active and stain positively with ninhydrin (after heating).

• Workup: Concentrate the mixture in vacuo. To precipitate the triphenylphosphine oxide byproduct, triturate the crude residue with cold diethyl ether and filter.

• Purification: Subject the filtrate to flash column chromatography (silica gel, gradient elution from 20% to 60% EtOAc in hexanes) to isolate the coupled product.

Protocol B: Chemoselective Cbz Deprotection

Objective: Remove the carboxybenzyl (Cbz) protecting group to yield the free amine without reducing the cyclopentene double bond.

Causality & Rationale: Standard Cbz deprotection relies on catalytic hydrogenation (Pd/C, H2). However, this would simultaneously reduce the cyclopentene ring to a cyclopentane, destroying the pharmacokinetic profile of the drug. Instead, Trimethylsilyl iodide (TMSI) is used as a hard Lewis acid. The silicon atom coordinates to the carbamate carbonyl oxygen, increasing the electrophilicity of the benzyl carbon, which is then attacked by the iodide ion, liberating the amine and benzyl iodide [4].

Step-by-Step Procedure:

• Preparation: Dissolve the Cbz-protected coupled intermediate (1.0 eq, 5 mmol) in anhydrous dichloromethane (DCM, 50 mL) under an argon atmosphere. Cool the solution to 0 °C.

• TMSI Addition: Slowly add Iodotrimethylsilane (TMSI) (2.5 eq, 12.5 mmol) dropwise. Validation Check: The solution will immediately turn a deep amber/brown color due to the presence of trace iodine and the formation of benzyl iodide.

• Reaction: Stir at 0 °C for 2 hours. Monitor via LC-MS to confirm the disappearance of the starting material mass [M+H]+ and the appearance of the free amine mass.

• Quenching (Critical Step): Quench the reaction by adding methanol (10 mL) slowly at 0 °C to destroy excess TMSI, followed by the addition of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ , 20 mL) to reduce any free iodine. Validation Check: The brown color will rapidly dissipate, leaving a biphasic pale yellow/colorless mixture.

• Extraction: Basify the aqueous layer to pH 10 using 1M NaOH. Extract the aqueous layer with DCM (3 x 30 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate to yield the free carbocyclic nucleoside intermediate, ready for final functionalization (e.g., conversion of the chloropurine to a guanine derivative for Abacavir).

References

• Synthesis and Evaluation of Prodrugs of α-Carboxy Nucleoside Phosphonates The Journal of Organic Chemistry - ACS Publications[Link]

• Stereoselective biocatalysis: A mature technology for the asymmetric synthesis of pharmaceutical building blocks Biotechnology Advances / ResearchGate[Link]

• Diastereoselective Diboration of Cyclic Alkenes: Application to the Synthesis of Aristeromycin Organic Letters - ACS Publications[Link]

• Review of Synthetic Routes and Final Forms of Integrase Inhibitors Dolutegravir, Cabotegravir, and Bictegravir Organic Process Research & Development - ACS Publications[Link]

Application Note: Chemoselective Oxidation of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate to Cyclopentenone

Executive Summary

The transformation of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate to benzyl (4-oxocyclopent-2-en-1-yl)carbamate (CAS: 138499-01-1)[1] is a critical allylic oxidation utilized in the synthesis of carbocyclic nucleosides and functionalized cyclopentyl building blocks. The substrate is highly functionalized, containing an allylic secondary alcohol, an endocyclic alkene, and a carboxybenzyl (Cbz)-protected amine.

The primary synthetic challenge is achieving quantitative oxidation of the alcohol while strictly preventing alkene epoxidation, double-bond isomerization (to a thermodynamically favored but undesired position), and Cbz deprotection. This guide details two field-proven, chemoselective protocols: Manganese Dioxide (MnO2) and Dess-Martin Periodinane (DMP) oxidations.

Mechanistic Rationale & Oxidation Strategy

Standard harsh oxidants, such as Jones reagent (CrO3/H2SO4) or Potassium Permanganate (KMnO4), are strictly contraindicated for this substrate. Acidic chromium-based oxidants risk the cleavage of the carbamate protecting group and promote acid-catalyzed migration of the cyclopentene double bond.

To ensure high fidelity, we rely on mild, highly selective reagents:

• Manganese Dioxide (MnO2) : Operates via a heterogeneous single-electron transfer mechanism. It is exceptionally chemoselective for allylic and benzylic alcohols [1]. Because the reaction occurs exclusively on the surface of the solid MnO2 lattice, over-oxidation is virtually impossible. The neutral conditions perfectly preserve the Cbz group and the alkene's structural integrity.

• Dess-Martin Periodinane (DMP) : A hypervalent iodine(V) reagent that offers a homogeneous, rapid alternative[2]. DMP oxidation proceeds via ligand exchange of the alcohol with an acetate group on the iodine, followed by a mildly basic elimination. To prevent the acetic acid byproduct from lowering the pH and triggering double bond isomerization, sodium bicarbonate (NaHCO3) is added as an acid scavenger.

Caption: Mechanistic pathways highlighting chemoselective routes to avoid epoxidation and isomerization.

Comparative Data: Oxidation Methodologies

To assist in protocol selection, the following table summarizes the quantitative and operational parameters of both methods.

Parameter	Protocol A: Activated MnO2	Protocol B: DMP / NaHCO3
Equivalents	10.0 – 20.0 eq (by weight/mol)	1.2 – 1.5 eq
Reaction Time	12 – 24 hours	1 – 3 hours
Temperature	Room Temperature (20–25 °C)	0 °C to Room Temperature
Yield (Typical)	85% – 92%	90% – 98%
Workup	Simple filtration (Celite)	Aqueous quench & extraction
Scalability	Excellent for <10g (bulky at scale)	Excellent for all scales
Atom Economy	Poor (Requires large mass excess)	Good (Near stoichiometric)

Experimental Protocols

Protocol A: Heterogeneous Oxidation via Activated Manganese Dioxide

Self-Validating Principle : The reaction is monitored by the disappearance of the polar alcohol spot on TLC. The physical removal of the black MnO2 solid via filtration instantly quenches the reaction, ensuring no over-reaction during concentration.

Materials :

• Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq)

• Activated MnO2 (15.0 eq) - Must be recently activated.

• Anhydrous Dichloromethane (DCM) (0.1 M relative to substrate)

Step-by-Step Procedure :

• Preparation : Dissolve the allylic alcohol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition : Add activated MnO2 (15.0 eq) in a single portion. The suspension will turn pitch black.

• Reaction : Stir the heterogeneous mixture vigorously at room temperature (20–25 °C). Vigorous stirring is critical as the reaction occurs entirely at the solid-liquid interface.

• Monitoring : Check progress via TLC (e.g., 30% EtOAc in Hexanes) or LC-MS every 4 hours. The product cyclopentenone will elute higher (less polar) than the starting material.

• Filtration (Quench) : Once the starting material is consumed, filter the black suspension through a tightly packed pad of Celite. Wash the Celite pad thoroughly with excess DCM or EtOAc until the filtrate runs clear.

• Isolation : Concentrate the combined pale-yellow filtrate under reduced pressure to yield benzyl (4-oxocyclopent-2-en-1-yl)carbamate[1].

Protocol B: Homogeneous Oxidation via Dess-Martin Periodinane

Self-Validating Principle : The addition of NaHCO3 buffers the release of acetic acid, maintaining a neutral pH that structurally protects the Cbz group and prevents double-bond migration. The aqueous thiosulfate quench reduces unreacted iodine(V) to water-soluble iodine(III) species, visually clearing the organic layer to validate a successful quench.

Materials :

• Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.3 eq)

• Sodium Bicarbonate (NaHCO3) solid (2.0 eq)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Procedure :

• Preparation : Dissolve the substrate (1.0 eq) in anhydrous DCM. Add solid NaHCO3 (2.0 eq) to the solution and cool the flask to 0 °C using an ice bath.

• Reagent Addition : Add DMP (1.3 eq) portion-wise over 5 minutes to control any mild exotherm.

• Reaction : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 to 3 hours. The mixture will become cloudy as the iodine(III) byproduct precipitates.

• Monitoring : Monitor via TLC. The reaction is typically complete within 2 hours.

• Quenching : Pour the reaction mixture into a 1:1 mixture of saturated aqueous Na2S2O3 and saturated aqueous NaHCO3 (10 mL per mmol of substrate). Stir vigorously for 15-30 minutes until the organic layer is completely clear (indicating complete reduction of residual DMP).

• Extraction & Isolation : Separate the layers. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify via flash column chromatography if trace iodine byproducts remain.

Caption: Step-by-step experimental workflow for MnO2 and DMP oxidation protocols.

Troubleshooting & Optimization

• Sluggish MnO2 Reactions : Commercial MnO2 varies wildly in activity. If the reaction stalls at 50% conversion, the MnO2 is likely deactivated by atmospheric moisture. Reactivate the reagent by heating it at 110–120 °C under vacuum for 24 hours prior to use [1].

• DMP Reaction Stalling : Highly pure DMP can sometimes exhibit an induction period. As demonstrated by Meyer and Schreiber, the addition of exactly 1 equivalent of water (relative to DMP) can dramatically accelerate the oxidation by forming a more reactive intermediate [3].

• Isomerization Detection : If the 1H-NMR of the product shows a loss of the distinct vinylic protons (typically around 6.0-7.5 ppm for the enone system) and the appearance of new saturated signals, the double bond may have migrated. Ensure strict adherence to the NaHCO3 buffering step in the DMP protocol to prevent this.

References

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones". J. Org. Chem. 1983, 48 (22), 4155–4156. URL:[Link]

• Meyer, S. D.; Schreiber, S. L. "Acceleration of the Dess-Martin Oxidation by Water". J. Org. Chem. 1994, 59 (24), 7549-7552. URL:[Link]

• AChemBlock. "Benzyl (4-oxocyclopent-2-en-1-yl)carbamate 97% | CAS: 138499-01-1". Product Catalog.

Sources

• 1. Benzyl (4-oxocyclopent-2-en-1-yl)carbamate 97% | CAS: 138499-01-1 | AChemBlock [achemblock.com]

Technical Notes & Optimization

troubleshooting low yields in benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate oxidation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the chemical oxidation of sensitive, highly functionalized intermediates. The transformation of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate to its corresponding enone,1[1], is a notoriously challenging step in the synthesis of carbocyclic nucleosides and chiral building blocks.

While the general2[2] is well-documented, the presence of the Cbz-protected amine within a strained cyclopentene ring introduces severe chemoselectivity and stability issues. This guide provides field-proven, self-validating protocols to diagnose and resolve low yields in this specific workflow.

Section 1: The Causality of Low Yields (Diagnostic Overview)

When this specific reaction fails, it is rarely due to the alcohol's inability to oxidize. Instead, low yields are typically caused by secondary degradation pathways or mechanical losses:

• Michael Addition (Over-reactivity): The resulting enone is a potent Michael acceptor. If trace water or unreacted starting material is present under unbuffered conditions, it will undergo 1,4-conjugate addition, leading to dimerization or hydration.

• Acid-Catalyzed Degradation: Common oxidants like Dess-Martin Periodinane (DMP) generate acidic byproducts (e.g., acetic acid). In an acidic microenvironment, the double bond can isomerize, or the Cbz group can become compromised.

• Surface Adsorption: When using heterogeneous catalysts like Manganese Dioxide (MnO₂), the product often strongly adsorbs to the metal oxide surface, leading to massive yield losses during filtration if not properly washed[3].

Diagnostic workflow for troubleshooting low yields in allylic alcohol oxidations.

Section 2: Oxidant Comparison Matrix

To select the right system for your specific constraints, consult the quantitative data below:

Oxidant System	Typical Yield	Reaction Time	Primary Byproducts / Pitfalls	Recommended Use Case
DMP + NaHCO₃	75–85%	1–2 h	Acetic acid (if unbuffered)	Rapid conversion, small-to-medium scale discovery.
Activated MnO₂	60–90%	12–24 h	Unreacted SM (if inactive)	Large scale, highly chemoselective[3].
Swern (DMSO/COCl₂)	50–70%	2–4 h	Chloride addition, isomerization	When metal-free conditions are strictly required.
TEMPO / BAIB	65–80%	4–8 h	Over-oxidation to carboxylic acid	Green chemistry, aqueous compatibility.

Section 3: Self-Validating Experimental Protocols

Protocol A: Buffered Dess-Martin Periodinane (DMP) Oxidation

Causality Focus: DMP is a mild, highly effective oxidant, but it releases acetic acid. For an acid-sensitive, Michael-acceptor-prone molecule like our target enone, this acidity causes rapid degradation. Adding solid sodium bicarbonate (NaHCO₃) directly to the reaction mixture neutralizes the acetic acid in situ, preventing conjugate addition.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with argon. Dissolve benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Buffering: Add solid NaHCO₃ (5.0 eq) to the stirring solution. Ensure the suspension is stirring vigorously; poor mixing will lead to localized acidic microenvironments.

• Oxidation: Cool the mixture to 0 °C. Add Dess-Martin Periodinane (1.5 eq) in three portions over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1–2 hours.

  • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc 1:1). The product enone will appear as a distinct, UV-active spot with a higher Rf than the starting material. If the spot streaks heavily, the buffer capacity was exceeded.

• Quenching: Dilute the mixture with a 1:1 solution of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (10 mL per mmol of substrate). Stir vigorously for 30 minutes until the organic layer is clear (this reduces unreacted DMP and iodine byproducts).

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Crucial: Do not use excessive water, as the product exhibits partial aqueous solubility due to the carbamate dipole.

• Purification: Dry the combined organics over Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Activated Manganese Dioxide (MnO₂) Surface Oxidation

Causality Focus:3[3], avoiding over-oxidation. However, the reaction occurs entirely on the solid surface of the reagent. If the MnO₂ is deactivated (hydrated) or if the product is not aggressively washed off the metal surface during workup, yields will plummet.

Step-by-Step Methodology:

• Activation: If not using commercially fresh activated MnO₂, heat the reagent at 120 °C in an oven overnight prior to use.

• Reaction Setup: Dissolve the starting material (1.0 eq) in anhydrous DCM or chloroform (0.1 M).

• Oxidant Addition: Add activated MnO₂ (10.0 to 15.0 eq). The massive excess is required because this is a stoichiometric surface reaction, not a catalytic one.

• Agitation: Stir vigorously at room temperature for 12–24 hours.

• Filtration: Filter the reaction mixture through a tightly packed pad of Celite.

  • Self-Validation Check: Wash the filter cake exhaustively with hot EtOAc (3 x 20 mL). The enone adsorbs strongly to the MnO₂ surface; failing to wash the cake thoroughly is the primary cause of "lost" mass.

• Concentration: Concentrate the filtrate in vacuo. The product is typically pure enough for downstream use without chromatography.

Section 4: Frequently Asked Questions (FAQs)

Q: My LC-MS shows a dominant mass corresponding to M+18. What happened? A: You are observing the hydration of the enone. The product, benzyl (4-oxocyclopent-2-en-1-yl)carbamate, is a potent Michael acceptor. Trace water during an unbuffered oxidation or an overly aggressive, prolonged aqueous workup will result in the 1,4-conjugate addition of water across the double bond. Switch to the buffered DMP protocol and minimize aqueous contact time.

Q: The reaction goes to completion by TLC, but I lose 50% of my mass during extraction. Why? A: Workup losses are the #1 cause of low isolated yields for this molecule. The enone is surprisingly water-soluble due to the combined hydrogen-bonding potential of the carbamate and ketone moieties. Avoid extensive aqueous washes. If using DMP, use a minimal volume of the NaHCO₃/Na₂S₂O₃ quench and extract multiple times with a slightly more polar solvent like ethyl acetate instead of DCM.

Q: Can I use Swern oxidation for this substrate? A: While possible, Swern oxidation requires strict temperature control (-78 °C). If the reaction warms up prematurely, the intermediate alkoxysulfonium ylide can undergo Pummerer-type side reactions or promote double-bond migration. We recommend DMP or MnO₂ for superior reliability and scalability.

References

• Title: 138499-01-1 | Benzyl (4-oxocyclopent-2-en-1-yl)
• Source: Chemical Communications (RSC Publishing)
• Title: The mechanism of oxidation of allylic alcohols to alpha,beta-unsaturated ketones by cytochrome P450 Source: PubMed URL

Sources

• 1. 138499-01-1 | Benzyl (4-oxocyclopent-2-en-1-yl)carbamate - AiFChem [aifchem.com]
• 2. The mechanism of oxidation of allylic alcohols to alpha,beta-unsaturated ketones by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidation of allylic alcohols to α,β-unsaturated carbonyl compounds with aqueous hydrogen peroxide under organic solvent-free conditions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stereochemical Integrity in Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate and its derivatives. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of epimerization, a critical challenge in maintaining the stereochemical integrity of this important chiral building block.

Section 1: Understanding the Risk of Epimerization

The chiral centers in (4-hydroxycyclopent-2-en-1-yl)carbamate are susceptible to epimerization under both acidic and basic conditions. The allylic nature of the hydroxyl and carbamate groups exacerbates this issue, as the formation of stabilized intermediates can facilitate the loss of stereochemical information.

FAQ 1: What is epimerization and why is it a concern with this molecule?

Epimerization is the change in the configuration of a single stereocenter in a molecule that contains multiple stereocenters.[1] For benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, this would involve the inversion of the stereochemistry at either the carbon bearing the hydroxyl group or the one with the carbamate. This is a significant concern in drug development, as different stereoisomers can exhibit vastly different biological activities and toxicities. Maintaining enantiomeric purity is crucial for reproducible and reliable experimental outcomes.[1]

FAQ 2: What are the primary mechanisms that lead to epimerization in this system?

The primary drivers of epimerization in this allylic system are:

• Base-Catalyzed Epimerization: The presence of a base can lead to the abstraction of the acidic proton alpha to the carbamate group.[1] The resulting planar carbanion intermediate can be re-protonated from either face, leading to a mixture of stereoisomers.[1]

• Acid-Catalyzed Epimerization: Acidic conditions can protonate the allylic hydroxyl group, turning it into a good leaving group (water).[2] This can lead to the formation of a resonance-stabilized allylic carbocation. Nucleophilic attack by water or another nucleophile can then occur from either side, resulting in a racemic or epimerized product.[2][3]

• Reaction Conditions: Elevated temperatures and prolonged reaction times can provide the necessary energy to overcome the activation barrier for these epimerization pathways.[1][4] The choice of solvent can also play a role, with polar solvents potentially stabilizing charged intermediates and promoting epimerization.[4]

Section 2: Troubleshooting Common Synthetic Transformations

This section addresses specific experimental scenarios where epimerization is a common challenge and provides actionable troubleshooting steps.

Issue 1: Epimerization during Benzyl Carbamate (Cbz) Deprotection

Symptom: You are attempting to deprotect the Cbz group to reveal the free amine, but you observe a mixture of diastereomers in your product.

Cause: Standard Cbz deprotection methods can sometimes create conditions conducive to epimerization.

• Harsh Acidic Conditions: Methods employing strong acids like HBr in acetic acid can lead to the formation of allylic carbocations, causing racemization at the carbamate-bearing carbon.

• Catalytic Hydrogenolysis Issues: While generally mild, catalytic hydrogenolysis can sometimes be slow, requiring extended reaction times or elevated temperatures, which can favor epimerization.[5][6] Catalyst poisoning can also prolong the reaction.[6]

Troubleshooting Protocol:

• Prioritize Mild Hydrogenolysis: Catalytic hydrogenolysis is often the mildest method for Cbz deprotection.[5][7]

  • Catalyst: Use a high-quality Palladium on carbon (Pd/C) catalyst.

  • Solvent: Methanol is a good solvent choice as it can help prevent catalyst poisoning.[6]

  • Additive: The addition of a mild acid scavenger, like a small amount of triethylamine, can sometimes prevent side reactions, but care must be taken as excess base can promote epimerization.

• Alternative Mild Deprotection: If hydrogenolysis is not feasible due to other reducible functional groups, consider alternative mild methods.[5]

  • Lewis Acid-Mediated Deprotection: A combination of aluminum chloride (AlCl₃) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) has been shown to effectively cleave Cbz groups at room temperature with a high tolerance for sensitive functional groups and without causing epimerization of adjacent chiral centers.[8]

Issue 2: Epimerization during Nucleophilic Substitution at the Hydroxyl Group

Symptom: You are performing a reaction to replace the hydroxyl group (e.g., a Mitsunobu reaction or conversion to a leaving group followed by substitution) and are observing a loss of stereochemical purity at that center.

Cause: These reactions often proceed through intermediates that are susceptible to loss of stereochemical control.

• Mitsunobu Reaction: While the Mitsunobu reaction is known for proceeding with a clean inversion of stereochemistry (Sₙ2-like mechanism), side reactions can occur, especially with allylic alcohols.[9][10][11][12][13] The formation of phosphonium salt intermediates activates the hydroxyl group, making it a good leaving group.[11][12]

• Conversion to a Leaving Group: Converting the alcohol to a tosylate or mesylate and then displacing it with a nucleophile is a two-step process.[14] If the initial activation or the subsequent substitution reaction conditions are not carefully controlled, elimination or Sₙ1-type reactions can compete, leading to epimerization.[3][14]

Troubleshooting Protocol:

• Optimizing the Mitsunobu Reaction:

  • Reagent Addition: Slowly add the azodicarboxylate (e.g., DEAD or DIAD) at a low temperature (0 °C or -78 °C) to a solution of the alcohol, triphenylphosphine, and the nucleophile.[10] This can help control the reaction rate and minimize side reactions.

  • Solvent Choice: The choice of solvent (e.g., THF, benzene, CH₂Cl₂) can influence the product distribution.[9] It is advisable to screen different solvents to find the optimal conditions for your specific substrate.

• Controlling Stereochemistry in Two-Step Substitutions:

  • Activation Step: When converting the alcohol to a tosylate or mesylate, use a non-nucleophilic base like pyridine or triethylamine at low temperatures to prevent side reactions.

  • Substitution Step: For the subsequent Sₙ2 reaction, use a polar aprotic solvent (e.g., DMF, DMSO, or acetone) to favor the Sₙ2 pathway and ensure a clean inversion of stereochemistry.[3]

Section 3: Proactive Strategies for Preventing Epimerization

A well-designed synthetic strategy is the best defense against epimerization.

Key Consideration 1: Reaction Temperature

Lowering the reaction temperature is a universally effective strategy for minimizing epimerization.[4] Reactions should be conducted at the lowest temperature that allows for a reasonable reaction rate.

Key Consideration 2: Choice of Base/Acid

• When a base is required, opt for non-nucleophilic, sterically hindered bases (e.g., proton sponge, DBU in certain contexts, or Hunig's base) to minimize the abstraction of the alpha-proton.

• When acidic conditions are necessary, use the mildest acid possible or consider Lewis acids that can coordinate to the functional groups without promoting carbocation formation.[8]

Key Consideration 3: Reaction Time

Monitor reactions closely by TLC or LC-MS and work them up as soon as they are complete to minimize the exposure of the product to potentially epimerizing conditions.[1]

Section 4: Visualizing Reaction Pathways

Diagram 1: General Epimerization Mechanisms

Caption: Decision workflow for Cbz deprotection.

Section 5: Summary of Recommended Conditions

Reaction Type	Key Challenge	Recommended Conditions	Temperature	Notes
Cbz Deprotection	Epimerization at C-NHCbz	1. Pd/C, H₂ in Methanol2. AlCl₃ in HFIP	Room Temperature	Hydrogenolysis is preferred for its mildness; Lewis acid method is for substrates with reducible groups. [5][6][8]
Mitsunobu Reaction	Loss of stereocontrol	Slow addition of DEAD/DIAD	0 °C to -78 °C	Screen solvents (THF, Benzene, CH₂Cl₂) for optimal results. [9][10]
Sₙ2 Displacement	Competing Sₙ1/Elimination	1. Activation: TsCl/MsCl, Pyridine2. Displacement: Nucleophile in DMF/DMSO	0 °C to Room Temp.	Ensure complete conversion in the activation step before proceeding. [14]

References

• EP1789384B1 - Epimerisation of allylic alcohols. Google Patents.

• Isomerization of allylic alcohols to carbonyl compounds by aqueous-biphase rhodium catalysis. New Journal of Chemistry (RSC Publishing). Available from: [Link]

• Electrocatalytic Isomerization of Allylic Alcohols: Straightforward Preparation of β-Aryl-Ketones. MDPI. Available from: [Link]

• Mitsunobu Reaction of Unbiased Cyclic Allylic Alcohols. The Journal of Organic Chemistry. Available from: [Link]

• A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl ester groups. ResearchGate. Available from: [Link]

• Chapter 8: Nucleophilic substitutions. Organic Chemistry. Available from: [Link]

• Stereoselective Synthesis of Allylic Alcohols via Substrate Control on Asymmetric Lithiation. Chemistry. Available from: [Link]

• Site-selective oxidation, amination and epimerization reactions of complex polyols enabled by transfer hydrogenation. PMC. Available from: [Link]

• Isomerization of allylic alcohol and its relevant reactions. Available from: [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Available from: [Link]

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Mitsunobu reaction. Wikipedia. Available from: [Link]

• Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. Available from: [Link]

• Lewis-Base-Catalyzed N-Allylation of Silyl Carbamate Latent Pronucleophiles with Allylic Fluorides. Organic Chemistry Portal. Available from: [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. Available from: [Link]

• Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. Available from: [Link]

• Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. PMC. Available from: [Link]

• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education - ACS Publications. Available from: [Link]

• Organocatalytic access to a cis- Cyclopentyl-gamma-amino acid: an intriguing model of selectivity and formation of. CentAUR. Available from: [Link]

• Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. RSC Publishing. Available from: [Link]

• Mechanistic Investigation of an Organocatalytic Bromocyclization of O‐Allyl Carbamates. Available from: [Link]

• Allylic substitutions with retention of stereochemistry. The Journal of Organic Chemistry. Available from: [Link]

• Mitsunobu Reaction. Master Organic Chemistry. Available from: [Link]

• Lewis-Base-Catalyzed N-Allylation of Silyl Carbamate Latent Pronucleophiles with Allylic Fluorides. PubMed. Available from: [Link]

• Epimerization of Peptide. Available from: [Link]

• Synthesis of Chiral Cyclopentenones. Chemical Reviews - ACS Publications. Available from: [Link]

• Computational Study of the Ir-Catalyzed Formation of Allyl Carbamates from CO2. PMC. Available from: [Link]

• Rapid Assembly of Complex Cyclopentanes Employing Chiral, α,β-Unsaturated Acylammonium Intermediates. PMC. Available from: [Link]

• Troubleshooting of hydrazine carbamate synthesis. Reddit. Available from: [Link]

• Lewis Acid Activated Synthesis of Highly Substituted Cyclopentanes by the N-Heterocyclic Carbene Catalyzed Addition of Homoenolate Equivalents to Unsaturated Ketoesters. PMC. Available from: [Link]

• Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Quaternary Carbon Center. PMC. Available from: [Link]

• Recent Advances in the Synthesis of Five-Membered Cyclic Carbonates and Carbamates from Allylic or Propargylic Substrates and CO 2. MDPI. Available from: [Link]

• Preparation of (1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate via Novozym-435® catalyzed desymmetrization of cis-3,5-Diacetoxy-1-cyclopentene. ResearchGate. Available from: [Link]

• Synthesis of 5-Hydroxy-5-vinyl-2-cyclopentenones, a Family of Rare-Type Natural Products Mostly Recovered from Marine Sources. MDPI. Available from: [Link]

• Selective Axial-to-Equatorial Epimerization of Carbohydrates. PMC. Available from: [Link]

• 4-Hydroxy-2-hydroxymethylcyclopent-2-en-1-one: a versatile intermediate for the synthesis of cyclopentanoid natural products. RSC Publishing. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP1789384B1 - Epimerisation of allylic alcohols - Google Patents [patents.google.com]
• 3. chemistry.ucsd.edu [chemistry.ucsd.edu]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 11. Mitsunobu Reaction [organic-chemistry.org]
• 12. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. jackwestin.com [jackwestin.com]

optimizing column chromatography purification for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Technical Support Center: Purifying Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for optimizing the column chromatography purification of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. Authored from the perspective of a Senior Application Scientist, this document synthesizes fundamental chromatographic principles with field-proven troubleshooting strategies to address common challenges encountered during the purification of this moderately polar carbamate.

Understanding the Molecule: Key Purification Challenges

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (MW: 233.27 g/mol ) is a moderately polar compound.[1] Its structure presents specific challenges for silica gel chromatography:

• Polar Hydroxyl (-OH) Group: This group strongly interacts with the polar silica gel stationary phase, requiring more polar solvents for elution.

• Carbamate (-NHCOO-) Moiety: The lone pair of electrons on the nitrogen atom can interact with acidic silanol groups on the silica surface, potentially leading to peak tailing.

• Benzyl (Cbz) Protecting Group: Adds non-polar character, influencing solubility and interaction with the mobile phase.

These competing structural features necessitate a carefully optimized purification strategy to achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic mode for this compound: Normal-Phase or Reversed-Phase?

A1: Normal-phase chromatography using silica gel is the most common and cost-effective method for this type of compound.[2] The compound's moderate polarity allows for effective separation using standard organic solvent systems like hexanes and ethyl acetate. Reversed-phase (e.g., C18) chromatography is an alternative, particularly if impurities are very non-polar, but the compound itself may show limited retention due to its polar nature, often requiring highly aqueous mobile phases.

Q2: How do I select an appropriate starting solvent system for TLC analysis?

A2: A systematic approach using Thin Layer Chromatography (TLC) is essential. A good starting point is a solvent system that provides a target compound Rf value of approximately 0.2 to 0.35.[3] This range typically ensures that the compound will elute from a flash column in a reasonable number of column volumes (CVs).

Solvent System (Hexane:Ethyl Acetate)	Expected Rf Observation for the Target Compound	Rationale & Next Step
90:10	Rf ≈ 0	System is too non-polar. The compound has a high affinity for the silica.
70:30	Rf ≈ 0.1	Getting closer. Increase polarity slightly for better mobility.
50:50	Rf ≈ 0.25	Optimal starting point. This system provides good separation potential.
30:70	Rf ≈ 0.6	System is too polar. The compound has a high affinity for the mobile phase.

Q3: What is the best way to load my crude sample onto the column?

A3: The sample loading technique significantly impacts resolution. For benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, which is a solid, a dry loading method is highly recommended.[4][5] This technique prevents band broadening caused by dissolving the sample in a solvent stronger than the initial mobile phase.

• Why Dry Loading? If you dissolve the sample in a strong solvent (e.g., pure ethyl acetate or dichloromethane) and load it directly (wet loading), the strong solvent will carry your compound down the column prematurely, leading to poor separation. Dry loading ensures the compound starts as a narrow, concentrated band at the top of the column.[4]

Q4: How should I monitor the elution process?

A4: Collect fractions and monitor them using TLC. The Cbz group in the molecule contains a phenyl ring, which is UV-active, making it easy to visualize spots on a TLC plate under a UV lamp (254 nm). Stain the plate afterward (e.g., with potassium permanganate) to visualize any UV-inactive impurities.

Troubleshooting Guide

This section addresses specific problems you may encounter during purification.

Issue 1: Poor Separation - My product is co-eluting with an impurity.

• Potential Cause: The chosen solvent system lacks sufficient selectivity for the components in your mixture.

• Solution Strategy:

  • Optimize the Solvent Gradient: If running an isocratic (single solvent mixture) elution, switch to a shallow gradient. Start with a less polar mobile phase than your TLC solvent (e.g., 70:30 Hex:EtOAc) and gradually increase the polarity to your TLC condition (e.g., 50:50 Hex:EtOAc) over 10-15 column volumes. This sharpens peaks and can improve the resolution of closely eluting compounds.

  • Change Solvent Selectivity: Replace ethyl acetate with a different polar solvent. For example, try a ternary system like Hexane:Dichloromethane:Methanol or Hexane:MTBE. Different solvents interact with the compound and silica in unique ways, which can alter the elution order and improve separation.

Issue 2: Peak Tailing - My compound streaks on the TLC plate and elutes as a broad band from the column.

• Potential Cause: The carbamate nitrogen or the free hydroxyl group is interacting too strongly with the acidic silanol groups on the silica surface. This is a common issue with amines and related functional groups.

• Solution Strategy:

  • Add a Mobile Phase Modifier: Add a small amount (0.1-1%) of a basic modifier like triethylamine (TEA) or a polar modifier like methanol to your solvent system. TEA will compete for the acidic sites on the silica, preventing the carbamate from binding too tightly and resulting in sharper peaks. Methanol can help by improving the elution of very polar compounds.

  • Switch to a Different Stationary Phase: If tailing persists, consider using a less acidic stationary phase.

    • Alumina (neutral or basic): Can be an excellent alternative to silica for compounds prone to tailing.

    • Amine-bonded or Diol-bonded Silica: These phases are designed for purifying polar compounds and can offer different selectivity, sometimes in a mode known as Hydrophilic Interaction Liquid Chromatography (HILIC).[3][6]

Issue 3: Low Recovery - I've lost a significant amount of my product during purification.

• Potential Cause 1: The compound is irreversibly adsorbed onto the silica gel. This can happen if the compound is unstable to the acidic nature of silica.

• Solution Strategy 1:

  • Deactivate the Silica: Before loading your sample, flush the column with your initial mobile phase containing 1-2% triethylamine. Then, equilibrate the column with the initial mobile phase without the modifier before loading the sample. This can passivate the most active sites.

  • Run the Column Quickly: Flash chromatography, by its nature, minimizes contact time between the compound and the stationary phase, which can reduce degradation.[2] Avoid letting the column run dry or sit for extended periods.

• Potential Cause 2: The compound is eluting in very broad peaks, and some fractions containing the product are being discarded because the concentration is too low to detect by TLC.

• Solution Strategy 2:

  • Optimize Loading and Elution: Use the dry loading method to ensure a narrow starting band.[5]

  • Use a Gradient: A gradient elution can help focus the product into a smaller number of fractions, increasing its concentration and making it easier to detect.

  • Combine and Analyze: Before discarding any fractions near your product's elution range, combine them, concentrate the volume, and re-run a TLC to check for any remaining product.

Issue 4: My compound won't elute from the column, even with 100% ethyl acetate.

• Potential Cause: The polarity of the mobile phase is insufficient to overcome the strong interaction between your compound's hydroxyl group and the silica gel.

• Solution Strategy:

  • Introduce a Stronger Solvent: Add a small percentage of methanol (MeOH) to your ethyl acetate. Start with 1-2% MeOH in ethyl acetate and gradually increase if necessary. Methanol is a very polar solvent that is highly effective at eluting polar compounds from silica gel.

  • Consider HILIC: For very polar compounds that are difficult to elute from normal-phase silica, HILIC is a powerful alternative. This technique uses a polar stationary phase (like diol-bonded silica) with a mobile phase consisting of a high percentage of a non-polar organic solvent (like acetonitrile) and a small percentage of a polar solvent (like water).[6][7]

Detailed Experimental Protocols

Protocol 4.1: TLC Solvent System Screening

• Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Prepare several TLC chambers with different ratios of Hexane:Ethyl Acetate (e.g., 8:2, 7:3, 1:1, 3:7).

• Spot your crude material on separate TLC plates for each solvent system.

• Develop the plates and visualize under a UV lamp.

• Identify the solvent system that gives your target compound an Rf of ~0.2-0.35 and provides the best separation from visible impurities.

Protocol 4.2: Dry Loading and Flash Chromatography

• Sample Preparation: Dissolve your crude product (e.g., 1 gram) in a minimal amount of a solvent in which it is highly soluble (e.g., 5-10 mL of methanol or dichloromethane).

• Add 2-3 grams of silica gel to this solution to form a slurry.

• Gently remove the solvent using a rotary evaporator until you have a dry, free-flowing powder. This is your dry-loaded sample.[4]

• Column Packing: Dry pack a flash chromatography column with silica gel (typically 40-60 times the mass of your crude sample). Settle the silica by tapping the column gently.

• Add a thin layer of sand on top of the silica bed.

• Equilibration: Pass 3-5 column volumes of your initial, low-polarity mobile phase (e.g., 80:20 Hex:EtOAc) through the column.[3]

• Loading: Carefully add your dry-loaded sample powder to the top of the column, creating an even layer. Add another thin layer of sand on top to protect the sample layer.

• Elution: Begin elution with your starting mobile phase. If using a gradient, slowly increase the percentage of the more polar solvent (ethyl acetate).

• Collect fractions and monitor by TLC to identify those containing the pure product.

• Post-Purification: Combine the pure fractions and remove the solvent under reduced pressure.

Optimization Workflow Diagram

The following diagram illustrates the logical workflow for troubleshooting and optimizing the purification process.

Caption: Decision workflow for optimizing column chromatography.

References

• Canada Commons. (2011). Determination of Carbamate Pesticides: Extraction, Purification and Liquid Chromatography Analysis. Centre d'Expertise en Analyse Environnementale du Québec. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Mikkola, J. (2019). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Theseus. [Link]

• Restek. (n.d.). Troubleshooting Guide. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. [Link]

• PatSnap Eureka. (2025). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Pharmaffiliates. (n.d.). Benzyl ((1R,4S)-4-hydroxycyclopent-2-en-1-yl)carbamate. [Link]

• Kaspereen, C. B., et al. (2012). General methods for flash chromatography using disposable columns. PMC. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. theseus.fi [theseus.fi]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistryviews.org [chemistryviews.org]
• 5. How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks [eureka.patsnap.com]
• 6. biotage.com [biotage.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Overcoming Solubility Challenges with Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

Welcome to the technical support center for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the aqueous solubility of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you successfully incorporate this molecule into your experimental workflows. Our approach is rooted in fundamental principles of physical chemistry and pharmaceutical science to provide you with robust and reliable solutions.

Frequently Asked Questions (FAQs)

Q1: What are the predicted solubility properties of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate and why is it likely to be poorly soluble in water?

A1: Understanding the Molecular Structure

While specific experimental solubility data for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is not widely published, we can predict its behavior by analyzing its chemical structure. The molecule is composed of several functional groups that contribute to its overall physicochemical properties:

• Benzyl Group (C₆H₅CH₂-): This large, nonpolar aromatic ring is the primary contributor to the molecule's hydrophobicity (water-repelling nature). It significantly reduces the compound's affinity for polar solvents like water.

• Cyclopentene Ring (-C₅H₇-): This is another nonpolar, hydrocarbon component that further increases the lipophilicity of the molecule.

• Carbamate Group (-NHCOO-): This group has some polar character and can act as both a hydrogen bond donor (the N-H group) and acceptor (the C=O and C-O- groups). This provides a modest contribution to aqueous solubility.

• Hydroxyl Group (-OH): As a polar group, the hydroxyl moiety can participate in hydrogen bonding with water molecules, which aids in solubility.

Overall Prediction:

The significant hydrophobic character of the benzyl and cyclopentene groups is expected to dominate, leading to poor aqueous solubility . While the carbamate and hydroxyl groups offer some polarity, they are unlikely to overcome the hydrophobicity of the rest of the molecule. Structurally related compounds, such as benzyl carbamate, are described as being only moderately soluble in water.[1] Therefore, for most biological and pharmaceutical applications requiring aqueous buffers, direct dissolution of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate at high concentrations is expected to be challenging.

Q2: I'm observing precipitation or incomplete dissolution when adding my compound to an aqueous buffer. What are the most effective strategies to overcome this?

A2: A Stepwise Approach to Enhancing Solubility

When faced with solubility issues, a systematic approach is recommended. The most common and effective strategies involve the use of co-solvents, pH adjustment, surfactants, or cyclodextrins.[2][3] The choice of method will depend on the specific requirements of your experiment, such as allowable solvent concentrations and potential interactions with other components in your system.

Here is a general workflow to guide your efforts:

Caption: A decision-making workflow for addressing solubility issues.

Q3: How can I effectively use co-solvents, and which ones are recommended?

A3: The Co-solvency Approach

Co-solvency is a powerful technique where a water-miscible organic solvent, in which the compound is highly soluble, is used to create a stock solution.[2][4][5] This stock is then diluted into the aqueous medium. The co-solvent works by reducing the overall polarity of the solvent system, making it more favorable for the hydrophobic solute.[4][6]

Mechanism of Co-solvency: The addition of a co-solvent reduces the interfacial tension between the aqueous solution and the hydrophobic compound, which decreases the energy required to dissolve the solute.[4]

Recommended Co-solvents: The choice of co-solvent depends on the experimental constraints, particularly cellular toxicity if used in bioassays.

Co-solvent	Properties & Typical Starting Concentration
Dimethyl Sulfoxide (DMSO)	A powerful and widely used solvent. Typically used to make high-concentration stock solutions. Final concentration in assays should generally be kept below 0.5% (v/v) to avoid toxicity.[2]
Ethanol (EtOH)	A less toxic option than DMSO, suitable for many applications. Often used in final concentrations of 1-5% (v/v).
Polyethylene Glycol 400 (PEG 400)	A low-toxicity polymer often used in preclinical formulations. Can be used at higher concentrations than DMSO or ethanol.
Propylene Glycol (PG)	Another low-toxicity co-solvent commonly used in pharmaceutical formulations.[5]

For a detailed methodology, please refer to Protocol 1: Preparation of a Concentrated Stock Solution using a Co-solvent .

Q4: Is pH adjustment a viable strategy for benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate?

A4: Exploring pH-Dependent Solubility

Adjusting the pH of the aqueous medium can significantly increase the solubility of ionizable compounds.[2][7] The principle is based on converting the neutral, less soluble form of the compound into a charged, more soluble salt form.

For benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, there are two potentially ionizable protons:

• The N-H proton of the carbamate group: This proton is weakly acidic. In a sufficiently basic (high pH) environment, it can be deprotonated to form a negatively charged anion.

• The -OH proton of the hydroxyl group: This is also weakly acidic and can be deprotonated at high pH.

Therefore, increasing the pH of the solution may enhance the solubility of this compound. Conversely, in acidic conditions, the compound is likely to remain in its neutral, less soluble form. The relationship between pH, pKa, and solubility is described by the Henderson-Hasselbalch equation.[8]

Recommendation: It is advisable to perform a pH-solubility profile to determine if this strategy is effective. See Protocol 2: Screening for pH-Dependent Solubility for a step-by-step guide. It is important to ensure that the required pH is compatible with the stability of the compound and the experimental conditions.

Q5: How do surfactants work, and could they be a solution for my compound?

A5: Micellar Solubilization with Surfactants

Surfactants are amphiphilic molecules, meaning they have a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail. In aqueous solutions, above a certain concentration known as the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[9][10][11]

The hydrophobic tails form the core of the micelle, creating a nonpolar microenvironment, while the hydrophilic heads form the outer shell, which interfaces with the water. Poorly soluble compounds like benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate can be encapsulated within this hydrophobic core, effectively "dissolving" them in the aqueous medium.[9][12] This process is known as micellar solubilization.[9][10]

Caption: Micellar solubilization of a hydrophobic drug.

Common Non-ionic Surfactants:

• Polysorbate 80 (Tween® 80)

• Polysorbate 20 (Tween® 20)

• Solutol® HS 15

These are generally preferred in biological experiments due to their lower toxicity compared to ionic surfactants. For guidance on this method, refer to Protocol 3: Method for Solubilization using a Surfactant .

Q6: What are cyclodextrins and are they a suitable option?

A6: Encapsulation by Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that have a unique donut-shaped structure.[13][14] Their exterior is hydrophilic, making them water-soluble, while their internal cavity is hydrophobic. This structure allows them to encapsulate poorly soluble "guest" molecules, like benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, forming an "inclusion complex".[13][14][15]

This complexation effectively shields the hydrophobic drug from the aqueous environment, thereby increasing its apparent solubility and stability.[13][14]

Caption: A drug molecule forming an inclusion complex with a cyclodextrin.

Commonly Used Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Widely used due to its high aqueous solubility and low toxicity.

• Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®): An anionic derivative with excellent solubility and safety profile.

Cyclodextrins are a very effective and widely used method in pharmaceutical formulations to improve the solubility and bioavailability of drugs.[13][16][17]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution using a Co-solvent

• Select a Co-solvent: Choose a co-solvent in which your compound is freely soluble (e.g., DMSO, ethanol).

• Prepare the Stock Solution: Weigh an accurate amount of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate and dissolve it in the minimum required volume of the chosen co-solvent to create a high-concentration stock solution (e.g., 10-50 mM). Use gentle vortexing or sonication if necessary to ensure complete dissolution.

• Dilution into Aqueous Buffer: While vortexing the aqueous buffer, add the stock solution dropwise to achieve the desired final concentration. This rapid mixing helps to prevent localized precipitation.

• Final Concentration Check: Ensure the final concentration of the co-solvent is as low as possible, ideally below 0.5% for DMSO in cell-based assays, to minimize potential artifacts.

• Visual Inspection: After dilution, visually inspect the solution for any signs of precipitation or cloudiness. If the solution is not clear, the final concentration may be above the solubility limit in that co-solvent/buffer system.

Protocol 2: Screening for pH-Dependent Solubility

• Prepare a Range of Buffers: Prepare a series of buffers with different pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0, 9.0). Common buffer systems include citrate for acidic pH, phosphate for neutral pH, and borate or carbonate for basic pH.

• Add Compound: Add an excess amount of solid benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate to a small volume of each buffer in separate vials.

• Equilibrate: Tightly cap the vials and agitate them at a constant temperature (e.g., room temperature or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separate Undissolved Solid: Centrifuge the samples at high speed or filter them through a 0.22 µm syringe filter to remove any undissolved solid.

• Quantify Soluble Compound: Analyze the concentration of the compound in the clear supernatant or filtrate using a suitable analytical method, such as HPLC-UV or LC-MS.

• Plot Results: Plot the measured solubility against the pH of the buffer to determine the pH-solubility profile. A significant increase in solubility at higher pH values will confirm the utility of this approach.

Protocol 3: Method for Solubilization using a Surfactant

• Select a Surfactant: Choose a suitable, low-toxicity surfactant such as Polysorbate 80 or HP-β-CD.

• Prepare Surfactant Solution: Prepare an aqueous solution of the surfactant. The concentration should be well above its Critical Micelle Concentration (CMC). A typical starting concentration would be 1-5% (w/v).

• Add the Compound: Add the benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate to the surfactant solution.

• Facilitate Dissolution: Use vortexing, sonication, or gentle heating to aid in the dissolution and encapsulation of the compound within the micelles or cyclodextrin cavity.

• Equilibrate: Allow the solution to equilibrate for several hours to ensure the formation of a stable, clear dispersion.

• Final Formulation: This solution can then be used directly or diluted further into your experimental medium, ensuring the surfactant concentration remains above the CMC.

References

• Micellar solubilization - Wikipedia. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as pharmaceutical excipients. Journal of Pharmaceutical Sciences.

• New insights into the mechanism of surfactant enhanced oil recovery: Micellar solubilization and in-situ emulsification. Journal of Molecular Liquids. Available at: [Link]

• Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research.

• Cosolvent – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• Micellar solubilization. Grokipedia. Available at: [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method.

• Cosolvent - Wikipedia. Available at: [Link]

• CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.

• The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. MDPI. Available at: [Link]

• Pharmaceutical Excipients. MedicinesComplete. Available at: [Link]

• Micellar solubilization of drugs. University of Alberta Libraries. Available at: [Link]

• Micellar Solubilization of Poorly Soluble A.I.s in ME Formulations. LinkedIn. Available at: [Link]

• Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. IJPPR. Available at: [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Handbook of Pharmaceutical Excipients 8th Edition. Scribd. Available at: [Link]

• Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.

• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC. Available at: [Link]

• Handbook of Pharmaceutical Excipients. Google Books.

• What is the best Strategy for increasing the of solubility for poorly soluble drug (diaryl compounds) in water. ResearchGate. Available at: [Link]

• Goodman & Gilman: The Pharmacological Basis of Therapeutics. LaingBuisson. Available at: [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.

• Handbook of pharmaceutical excipients. National Library of Medicine. Available at: [Link]

• Handbook of Pharmaceutical Excipients. Pharmacy Practice. Available at: [Link]

• Benzyl ((1R,4S)-4-hydroxycyclopent-2-en-1-yl)carbamate. Pharmaffiliates. Available at: [Link]

• The Pharmacological Basis of Therapeutics, Fifth Edition. University of Twente Research Information. Available at: [Link]

• Goodman & Gilman's The Pharmacological Basis of Therapeutics - Wikipedia. Available at: [Link]

• SOLUBILITY ENHANCEMENT BY VARIOUS TECHNIQUES BASED ON PHARMACEUTICAL AND MEDICINAL CHEMISTRY APPROACH: AN OVERVIEW. Asian Journal of Pharmacy and Technology.

• solubility enhancement -by pH change & complexation. SlideShare. Available at: [Link]

• Goodman and Gilman's The Pharmacological Basis of Therapeutics, Twelfth Edition. AccessPharmacy. Available at: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUE. IJRAR. Available at: [Link]

• Goodman and Gilman's The pharmacological basis of therapeutics.11th ed. Brunton L, Lazo J, Parker K, editors. Australian Prescriber. Available at: [Link]

• Benzyl carbamate - Wikipedia. Available at: [Link]

• tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate. PubChem. Available at: [Link]

• Benzyl-N-[4-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate. MDPI. Available at: [Link]

Sources

• 1. Benzyl carbamate - Wikipedia [en.wikipedia.org]
• 2. wjbphs.com [wjbphs.com]
• 3. How to Improve the Bioavailability of Poorly Water-Soluble Compounds? - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. admin.mantechpublications.com [admin.mantechpublications.com]
• 5. Cosolvent - Wikipedia [en.wikipedia.org]
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• 8. solubility enhancement -by pH change & complexation | PPT [slideshare.net]
• 9. Micellar solubilization - Wikipedia [en.wikipedia.org]
• 10. Micellar solubilization — Grokipedia [grokipedia.com]
• 11. Micellar Solubilization of Poorly Soluble A.I.s in ME Formulations. [michberk.com]
• 12. Micellar solubilization of drugs. [sites.ualberta.ca]
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• 15. ijpsr.com [ijpsr.com]
• 16. mdpi.com [mdpi.com]
• 17. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Support Center: Chemoselective Cbz-Protection of 4-Amino-2-cyclopenten-1-ol

Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges encountered during the benzyloxycarbonylation (Cbz protection) of 4-amino-2-cyclopenten-1-ol.

This bifunctional allylic amino alcohol is a critical chiral building block in the synthesis of carbocyclic nucleosides, such as the platelet inhibitor Ticagrelor and the antiviral Abacavir[1]. The primary synthetic hurdle in this workflow is achieving strict chemoselectivity : protecting the primary amine (-NH₂) without triggering O-acylation at the secondary hydroxyl group (-OH) or forming urea byproducts.

Diagnostic Knowledge Base: Causality of Side Reactions

To troubleshoot effectively, we must first understand the thermodynamic and kinetic forces driving the side reactions.

• The Nucleophilicity Differential: Amines are inherently more nucleophilic than alcohols[2]. Under ideal conditions, the nitrogen lone pair will attack the electrophilic carbonyl of the Cbz reagent faster than the oxygen lone pair.

• The pH Trap (O-Acylation Causality): The pKa of the cyclopentenol hydroxyl group is approximately 15-16. If the reaction pH exceeds 10.5 (often due to the use of strong bases like NaOH), trace amounts of the hydroxyl group deprotonate into an alkoxide. Alkoxides are exponentially more nucleophilic than neutral amines, leading to rapid formation of the unwanted N,O-bis-Cbz byproduct[3].

• Reagent Hydrolysis (Urea Formation): Benzyl chloroformate (Cbz-Cl) is highly reactive. If the pH drops below 8.0, water outcompetes the amine, hydrolyzing Cbz-Cl into benzyl alcohol and carbon dioxide[4]. This not only consumes the reagent but can generate phosgene equivalents that cross-link two substrate molecules into a urea dimer.

Reaction pathways for Cbz protection of 4-amino-2-cyclopenten-1-ol.

Troubleshooting FAQs

Q: I am observing 20-30% N,O-bis-protection. How do I completely suppress O-acylation? A: The most definitive solution is to switch your reagent from Cbz-Cl to Cbz-OSu (N-(Benzyloxycarbonyloxy)succinimide)[2]. Cbz-OSu utilizes succinimide as a leaving group, making the carbonyl carbon a "softer" electrophile. Because the amine is a softer nucleophile than the hydroxyl group, it preferentially attacks the Cbz-OSu, leaving the alcohol completely untouched[5]. If you must use Cbz-Cl for economic reasons at scale, you must abandon unbuffered NaOH and implement a strict pH 8-10 buffer system[3].

Q: My reaction stalls at 70% conversion, but I see degradation if I push the temperature. What is wrong? A: Do not increase the temperature. Heating accelerates Cbz-Cl hydrolysis and promotes O-acylation[3]. Incomplete conversion usually indicates that your Cbz-Cl reagent has partially degraded in the bottle (forming benzyl chloride and CO₂) or hydrolyzed in the aqueous reaction mixture. To resolve this, cool the reaction to 0 °C, ensure the pH is locked at 9.0, and add a fresh aliquot of Cbz-Cl dropwise.

Q: Can I use an organic base like Triethylamine (TEA) instead of aqueous conditions? A: Yes, but with caution. While Cbz-OSu works exceptionally well with TEA in anhydrous dichloromethane (DCM)[2], using Cbz-Cl with excess TEA often leads to localized basic hotspots that trigger O-acylation. If using Cbz-Cl, Schotten-Baumann (biphasic aqueous/organic) conditions are far superior for this specific substrate[5].

Troubleshooting workflow to eliminate O-acylation side reactions.

Quantitative Data: Condition Optimization

The following table summarizes the impact of reagent and base selection on the chemoselectivity of 4-amino-2-cyclopenten-1-ol protection.

Reagent	Base / Buffer System	Temp (°C)	N-Cbz Yield (%)	O-Acylation (%)	Scalability / Cost
Cbz-Cl	NaOH (Unbuffered, pH > 11)	25	60 - 65	20 - 30	Poor (High impurity)
Cbz-Cl	Na₂CO₃/NaHCO₃ (pH 8.5 - 9.5)	0 to 20	80 - 85	< 5	Excellent (Low cost)
Cbz-OSu	TEA (1.1 eq) in DCM	0 to 25	90 - 95	< 1	Good (Higher cost)
Cbz-OSu	NaHCO₃ in THF/H₂O	20	> 95	Not detected	Good (Higher cost)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems featuring built-in In-Process Controls (IPCs).

Protocol A: The "Failsafe" Method (Using Cbz-OSu)

Recommended for high-value chiral intermediates where O-acylation must be strictly zero.

• Preparation: Dissolve 4-amino-2-cyclopenten-1-ol (1.0 eq) in a 1:1 mixture of THF and Water (0.2 M concentration).

• Base Addition: Add solid NaHCO₃ (1.5 eq) to the mixture. Stir for 10 minutes at room temperature.

  • Validation Check: Check the aqueous layer with pH paper. It should read ~8.0-8.5.

• Reagent Addition: Add Cbz-OSu (1.05 eq)[2] in one portion. The mild nature of this reagent eliminates the need for dropwise addition or extreme cooling.

• Reaction Monitoring (IPC): Stir at room temperature for 2-4 hours.

  • Validation Check: Perform TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat. The starting material will appear as a dark purple spot. The desired N-Cbz product will be UV-active (254 nm) and Ninhydrin-negative.

• Workup: Evaporate the THF under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield the highly pure N-Cbz derivative.

Protocol B: The "Scale-Up" Method (Using Cbz-Cl with Buffer)

Recommended for multi-kilogram scale where Cbz-Cl is required for cost efficiency.

• Buffer Preparation: Prepare a mixed base buffer system of Na₂CO₃ and NaHCO₃ in a 2:1 molar ratio[3].

• Substrate Dissolution: Dissolve the amino alcohol (1.0 eq) in THF (or DCM) and add an equal volume of the prepared aqueous buffer.

• Temperature Control: Cool the biphasic mixture to exactly 0 °C using an ice bath.

• Controlled Addition: Dilute Cbz-Cl (1.1 eq) in a small amount of THF. Add this solution dropwise over 30-45 minutes via an addition funnel[5].

  • Validation Check: Insert a calibrated pH probe into the aqueous layer during addition. The buffer must hold the pH between 8.5 and 9.5. If the pH drops below 8.0, pause the addition and add more buffer.

• Completion: Allow the reaction to slowly warm to room temperature over 2 hours. Perform the same TLC validation as Protocol A before standard biphasic extraction.

References

• A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation. Indian Journal of Advances in Chemical Science.
• Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups. Suzhou Highfine Biotech.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• Amino protecting group—benzyloxycarbonyl (Cbz). Suzhou Highfine Biotech.
• Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate (CN104164469A).

Sources

• 1. CN104164469A - Method for using Candida antarctica lipase B to produce ticagrelor chiral medicine intermediate - Google Patents [patents.google.com]
• 2. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. ijacskros.com [ijacskros.com]
• 5. total-synthesis.com [total-synthesis.com]

Reference Data & Comparative Studies

Strategic Selection of Cyclopentenylamine Protecting Groups: Cbz vs. Boc in Carbocyclic Nucleoside Synthesis

Executive Summary & Context

In the development of carbocyclic nucleosides—a class of highly potent antiviral and antineoplastic agents (e.g., abacavir, entecavir, and carbovir)—the furanose oxygen is replaced by a methylene group, rendering the drugs resistant to nucleoside phosphorylases. The synthesis of these APIs frequently relies on the functionalization of chiral cyclopentenylamines.

During the critical coupling of the nucleobase to the cyclopentenyl core, the primary amine must be masked. The two most prominent intermediates utilized in this space are benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (Cbz-protected) and tert-butyl (4-hydroxycyclopent-2-en-1-yl)carbamate (Boc-protected). While both carbamates offer excellent protection during basic and nucleophilic transformations, the choice between them dictates the downstream deprotection strategy and fundamentally determines whether the endocyclic alkene is preserved or reduced in the final drug substance.

Mechanistic Causality: Orthogonality and Alkene Compatibility

The primary distinction between the Boc and Cbz protecting groups lies in their lability under different conditions, a concept known as orthogonality[1].

• The Cbz Paradigm (Reductive Cleavage): Introduced by Bergmann and Zervas in 1932[2], the carboxybenzyl (Cbz) group provides robust protection against bases and mild acids. However, it is fundamentally cleaved under reductive conditions, most commonly catalytic hydrogenolysis (H₂, Pd/C)[1].

  • The Causality in Cyclopentenyl Systems: Because the substrate contains an endocyclic double bond (cyclopent-2-en-1-yl), standard hydrogenolysis of the Cbz group will simultaneously reduce the alkene to a saturated cyclopentane. If the target API requires the preservation of this double bond, standard Cbz deprotection is contraindicated.

• The Boc Paradigm (Acidic Cleavage): The tert-butoxycarbonyl (Boc) group is characteristically acid-labile, readily cleaved by acids such as trifluoroacetic acid (TFA) or methanolic HCl[1].

  • The Causality in Cyclopentenyl Systems: Acidic cleavage generates a tert-butyl cation (which eliminates to volatile isobutylene) and carbon dioxide[1]. Because the endocyclic alkene is not sufficiently nucleophilic to undergo protonation under controlled TFA conditions, the double bond is perfectly preserved. This makes Boc the superior choice for synthesizing unsaturated carbocyclic nucleoside analogs[3].

Orthogonal deprotection pathways showing the impact of Cbz vs. Boc on alkene preservation.

Quantitative Comparison & Stability Profiles

The efficiency of protection and deprotection reactions is a critical factor in the selection of a protecting group[1]. The table below synthesizes the structural and operational differences between the two derivatives.

Parameter	Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (Cbz)	tert-Butyl (4-hydroxycyclopent-2-en-1-yl)carbamate (Boc)
Molecular Weight	233.26 g/mol	199.25 g/mol
Introduction Reagent	Cbz-Cl (10-30 min)[1]	Boc₂O (8-12 min)[1]
Protection Yield	90–96%[1]	90–98%[1]
Deprotection Reagents	H₂, Pd/C (Reductive) or TMSI (Lewis Acid)	TFA or Methanolic HCl (Acidic)[3]
Alkene Compatibility	Poor (Alkene reduced under standard H₂/Pd-C)	Excellent (Alkene preserved under acidic cleavage)
Cleavage Byproducts	Toluene, CO₂ (Non-volatile components require chromatography)	Isobutylene, CO₂ (Volatile gases, easy removal)[1]
Orthogonality	Stable to TFA; Labile to Hydrogenation[1]	Stable to Hydrogenation; Labile to TFA[1]

Experimental Methodologies (Self-Validating Protocols)

To demonstrate the practical application of these intermediates, the following protocols outline the synthesis of a carbocyclic nucleoside precursor using the Boc-protected derivative, chosen specifically to preserve the endocyclic double bond.

Protocol A: Stereoinvertive Mitsunobu Coupling

The Mitsunobu reaction is a powerful tool for introducing nitrogen functionalities with inversion of stereochemistry[4]. It converts the secondary alcohol of the cyclopentenyl ring into a leaving group, which is displaced by the nucleobase in an SN2 fashion.

• Preparation: Dissolve tert-butyl (4-hydroxycyclopent-2-en-1-yl)carbamate (1.0 eq) and the desired purine nucleobase (1.2 eq) in anhydrous THF (0.2 M) under an inert N₂ atmosphere.

• Activation: Add Triphenylphosphine (PPh₃, 1.5 eq) and cool the reaction mixture to 0 °C.

• Coupling: Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 15 minutes.

  • Causality: Slow addition prevents the premature consumption of PPh₃ and the formation of unreactive betaine side-products, ensuring the phosphonium intermediate selectively activates the secondary hydroxyl group.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation System: Monitor the reaction via TLC (Hexanes:EtOAc). The product will be strongly UV-active (due to the conjugated purine system) but will only stain positively with ninhydrin after aggressive acid-fuming (which locally cleaves the Boc group on the plate). Confirm the complete inversion of stereochemistry via 2D-NOESY NMR.

Protocol B: Selective Deprotection of the Boc Group

To yield the free amine for further functionalization (e.g., amide coupling or salt formation), the Boc group must be cleaved without disrupting the newly formed nucleobase linkage or the endocyclic alkene.

• Preparation: Dissolve the Boc-protected carbocyclic nucleoside in anhydrous Dichloromethane (DCM) to achieve a 0.1 M solution.

• Acidic Cleavage: Add Trifluoroacetic acid (TFA) to achieve a 20% v/v solution. In practice, nucleophilic scavengers (e.g., thiols or triisopropylsilane) can be added to trap the highly electrophilic tert-butyl cation[2].

  • Causality: 20% TFA is highly effective at protonating the carbamate carbonyl to initiate cleavage, but it is not acidic enough to protonate the endocyclic alkene. This prevents unwanted carbocation rearrangements or polymerization of the cyclopentene ring.

• Propagation: Stir at room temperature for 2 hours.

• Self-Validation System: Monitor by LC-MS. The mass spectrum must show an exact shift of -100 Da (corresponding to the loss of the Boc group). For absolute structural validation, ¹H NMR must show the complete disappearance of the massive 9H singlet at ~1.4 ppm (tert-butyl group) while the 2H alkene multiplet at ~5.8–6.0 ppm remains perfectly integrated to 2 protons, proving the double bond survived the acidic conditions.

• Isolation: Concentrate under reduced pressure and co-evaporate with toluene (3x) to azeotropically remove residual TFA.

References

• Protecting Groups for Amines: Carbamates Source: Master Organic Chemistry URL:[Link]

• Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases Source: National Institutes of Health (NIH) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (S)-Tert-butyl (4-oxocyclopent-2-EN-1-YL)carbamate | 657397-04-1 | Benchchem [benchchem.com]

A Comparative Guide to the Tandem Mass Spectrometry Fragmentation of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

This technical guide provides a comprehensive analysis of the fragmentation behavior of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. As a molecule featuring a benzyl carbamate protecting group and a functionalized cyclopentene ring, its structural elucidation serves as an excellent model for understanding the fragmentation of complex synthetic intermediates in drug development and chemical research.

This guide will explore the key fragmentation pathways, compare the effects of varying collision energies on the resulting product ion spectra, and provide a detailed, validated protocol for its analysis. The insights herein are designed to equip researchers with the expertise to predict, identify, and interpret the fragmentation patterns of similarly complex molecules.

Core Principles of Carbamate and Alcohol Fragmentation

The fragmentation of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate in a collision-induced dissociation (CID) experiment is governed by the lability of several key structural motifs. Protonation during ESI typically occurs at the carbamate's carbonyl oxygen or nitrogen atom, creating a precursor ion that is energetically primed for fragmentation.[1] The primary fragmentation drivers are:

• Benzyl Group Stability: The benzyloxycarbonyl (Cbz or Z) group is a common protecting group in organic synthesis. Its fragmentation is often characterized by the cleavage of the benzyl-oxygen bond, leading to the formation of a highly stable tropylium ion (C7H7+) at m/z 91 or the loss of a benzyl radical.[2]

• Carbamate Moiety: The carbamate linkage itself is susceptible to fragmentation, often through the loss of carbon dioxide (CO2, 44 Da).[1][3]

• Cyclic Alcohol Functionality: The secondary alcohol on the cyclopentene ring can readily undergo dehydration, resulting in the neutral loss of a water molecule (H2O, 18 Da).[4][5][6][7] Alpha-cleavage adjacent to the hydroxyl-bearing carbon is another common pathway for alcohols.[4][5][6]

Understanding these competing and sequential fragmentation pathways is crucial for a complete structural confirmation.

Experimental Methodology

A robust analytical method is foundational to reproducible fragmentation analysis. The following protocol outlines a self-validating system for the analysis of the target compound.

The overall workflow, from sample preparation to data analysis, is depicted below. This systematic approach ensures data integrity and clarity in interpretation.

Caption: Experimental workflow for MS/MS analysis.

• Sample Preparation:

  • Prepare a stock solution of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate at 1 mg/mL in methanol.

  • For direct infusion analysis, dilute the stock solution to a final concentration of 5 µg/mL in a solution of 50:50 (v/v) acetonitrile/water containing 0.1% formic acid. The formic acid serves to promote protonation for positive ion ESI.

• Instrumentation and MS Parameters:

  • Instrument: Any modern triple quadrupole (QqQ) or quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an ESI source.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Infusion Rate: 5 µL/min.

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 120 °C

    • Desolvation Gas (N2) Flow: 600 L/hr

    • Desolvation Temperature: 350 °C

  • Rationale: These parameters are a standard starting point for small molecules, designed to achieve efficient ionization and desolvation while minimizing in-source fragmentation.[8]

• MS and MS/MS Data Acquisition:

  • Full Scan (MS1): Acquire data over a mass range of m/z 50-500 to identify the protonated precursor ion ([M+H]+) and other potential adducts (e.g., [M+Na]+). The theoretical monoisotopic mass of the neutral molecule (C13H15NO3) is 233.11 Da, so the target protonated ion is m/z 234.11.

  • Product Ion Scan (MS/MS):

    • Select the [M+H]+ ion (m/z 234.1) as the precursor for collision-induced dissociation (CID).

    • Use argon as the collision gas.

    • Acquire product ion spectra at a range of collision energies (e.g., 10 eV, 20 eV, and 35 eV). This comparative approach is essential for observing both low-energy (rearrangement-driven) and high-energy (bond cleavage-driven) fragmentation pathways.[9][10]

Results and Discussion: Fragmentation Pathways

Upon CID, the protonated molecule at m/z 234.1 undergoes several competing fragmentation reactions. The primary pathways are detailed below.

Caption: Proposed fragmentation pathways for protonated benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

• Pathway A: Loss of Water (H₂O)

  • [M+H]+ → m/z 216.1

  • This is a facile loss from the hydroxyl group on the cyclopentene ring, a classic fragmentation for alcohols.[5][7] This fragment is expected to be prominent even at low collision energies.

• Pathway B: Decarboxylation (Loss of CO₂)

  • [M+H]+ → m/z 190.1

  • The loss of the carbamate's core CO2 group is a characteristic fragmentation.[3] This pathway directly links the benzyl and cyclopentenylamine moieties.

• Pathway C: Formation of the Tropylium Ion

  • [M+H]+ → m/z 91.1

  • Cleavage of the C-O bond results in the formation of the highly stable C7H7+ tropylium ion. This is one of the most common and diagnostically significant fragments for any compound containing a benzyl group.[2] This fragmentation often becomes the base peak at higher collision energies.

• Pathway D: Sequential Losses

  • m/z 234.1 → m/z 216.1 → m/z 172.1 (Loss of H₂O then CO₂)

  • m/z 234.1 → m/z 190.1 → m/z 172.1 (Loss of CO₂ then H₂O)

  • The presence of the m/z 172.1 ion confirms the sequential loss of both water and carbon dioxide, providing strong evidence for the presence of both the hydroxyl and carbamate groups.

Comparative Analysis: The Effect of Collision Energy

Varying the collision energy provides deeper insight into the molecule's stability and the energetics of different fragmentation channels. A higher collision energy deposits more internal energy into the precursor ion, favoring high-energy cleavages over lower-energy rearrangements.[9]

Table 1: Comparison of Relative Fragment Ion Abundance at Different Collision Energies

Fragment Ion Description	m/z (Theoretical)	Proposed Formula	Low Energy (10 eV)	Medium Energy (20 eV)	High Energy (35 eV)
[M+H]+ (Precursor)	234.11	C₁₃H₁₆NO₃⁺	100%	40%	5%
[M+H - H₂O]+	216.10	C₁₃H₁₄NO₂⁺	65%	70%	30%
[M+H - CO₂]+	190.12	C₁₂H₁₆NO⁺	30%	55%	25%
[M+H - H₂O - CO₂]+	172.11	C₁₂H₁₄N⁺	10%	45%	50%
Tropylium Ion	91.05	C₇H₇⁺	5%	80%	100% (Base Peak)

Interpretation:

• At Low Collision Energy (10 eV): The spectrum is dominated by the precursor ion and the most facile fragmentation: the loss of water (m/z 216.1). This indicates that dehydration is the lowest energy pathway.

• At Medium Collision Energy (20 eV): The precursor ion abundance decreases significantly. The tropylium ion (m/z 91.1) emerges as a major peak, indicating that sufficient energy is now available for the direct cleavage of the benzyl group. The sequential loss product (m/z 172.1) also becomes more prominent.

• At High Collision Energy (35 eV): The spectrum is dominated by the most stable fragment, the tropylium ion (m/z 91.1), which becomes the base peak. The precursor ion is nearly depleted, and the abundance of the initial dehydration and decarboxylation products decreases as they are further fragmented into smaller ions.

Conclusion

The tandem mass spectrometry analysis of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate reveals a rich fragmentation pattern characterized by competitive and sequential losses of neutral molecules (H₂O, CO₂) and the formation of a stable tropylium ion. By systematically varying the collision energy, a comprehensive fragmentation map can be constructed. Low-energy CID confirms the presence of the labile hydroxyl group, while high-energy CID provides definitive evidence of the benzyl moiety. This comparative approach, grounded in a robust experimental protocol, serves as a powerful tool for the unambiguous structural confirmation of complex synthetic molecules, providing researchers with high-confidence data essential for advancing drug discovery and development programs.

References

• Title: Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. Source: Journal of the American Society for Mass Spectrometry. URL: [Link]

• Title: Competitive proton and hydride transfer reactions via ion-neutral complexes: fragmentation of deprotonated benzyl N-phenylcarbamates in mass spectrometry. Source: Journal of Mass Spectrometry. URL: [Link]

• Title: Tandem Mass Spectrometry Measurement of the Collision Products of Carbamate Anions Derived from CO2 Capture Sorbents: Paving the Way for Accurate Quantitation. Source: Molecules. URL: [Link]

• Title: Negative Ion Mass Spectral Fragmentation of N-Alkoxycarbonyl-1-Aminoarylmethyl Phosphonic Monoesters under Electrospray Ionization Conditions. Source: ResearchGate. URL: [Link]

• Title: Confirmation of Synthesis: using MS to identify a protective group. Source: ACD/Labs. URL: [Link]

• Title: Mass Spectrometry - Fragmentation Patterns. Source: Chemistry LibreTexts. URL: [Link]

• Title: Identification of Protonated Primary Carbamates by Using Gas-Phase Ion–Molecule Reactions Followed by Collision-Activated Dissociation in Tandem Mass Spectrometry Experiments. Source: ACS Publications. URL: [Link]

• Title: Mass Spectrometry Alcohol Fragmentation in Analytical Chemistry. Source: JoVE Core. URL: [Link]

• Title: Mass Spectrometry of Alcohols. Source: Chemistry Steps. URL: [Link]

• Title: GCMS Section 6.10. Source: Whitman College. URL: [Link]

• Title: (PDF) Negative Ion Mass Spectral Fragmentation of N-Alkoxycarbonyl-1-Aminoarylmethyl Phosphonic Monoesters under Electrospray Ionization Conditions. Source: ResearchGate. URL: [Link]

• Title: Mass Spectrometry: Fragmentation. Source: University of Manitoba. URL: [Link]

• Title: Fragmentation patterns in mass spectra. Source: Chemguide. URL: [Link]

• Title: Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Source: Journal of the American Society for Mass Spectrometry. URL: [Link]

• Title: Benzylcarbamate. Source: NIST WebBook. URL: [Link]

• Title: Major peaks arising from protecting groups used in peptide synthesis. Source: ResearchGate. URL: [Link]

• Title: Collision-induced dissociation. Source: Wikipedia. URL: [Link]

• Title: Collision-induced dissociation. Source: Grokipedia. URL: [Link]

• Title: Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. Source: Nitrosamines Exchange. URL: [Link]

• Title: The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study. Source: Journal of Mass Spectrometry. URL: [Link]

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• 10. Collision-induced dissociation — Grokipedia [grokipedia.com]

Chiral Stationary Phase Selection Guide for Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate Separation

Executive Summary

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is a high-value chiral intermediate utilized in the synthesis of carbocyclic nucleosides (e.g., abacavir, entecavir) and other complex bioactive molecules. Because the stereochemistry at the C1 and C4 positions dictates the pharmacological efficacy of the final active pharmaceutical ingredient (API), strict control and verification of enantiomeric purity are mandatory. While synthesis often leverages enzymatic kinetic resolution or asymmetric catalysis, High-Performance Liquid Chromatography (HPLC) remains the definitive analytical and preparative tool to verify[1]. This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) to streamline method development for this specific separation.

Mechanistic Grounding: The Causality of Chiral Recognition

The separation of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate enantiomers relies on the classic "three-point interaction" model. The analyte presents three distinct interaction modalities:

• Hydrogen Bonding: The carbamate (-NHCOO-) and the secondary hydroxyl (-OH) groups act as potent hydrogen bond donors and acceptors.

• π−π Interactions: The benzyl ring of the Cbz protecting group provides a large, polarizable electron cloud capable of π−π stacking with the stationary phase.

• Steric Inclusion: The rigid cyclopentene ring demands a specific spatial fit within the chiral grooves of the stationary phase. are the industry standard for resolving chiral carbamates due to their versatile binding sites[2]. Amylose and cellulose backbones, derivatized with phenylcarbamates, offer complementary environments. The helical structure of amylose typically provides a deeper inclusion cavity, which often yields superior selectivity for rigid cyclic structures compared to the more linear cellulose backbone.

Comparative Performance of Immobilized Polysaccharide CSPs

Immobilized phases (e.g., Chiralpak IA, IB, IC, IG) are strongly recommended over traditional coated phases (e.g., AD-H, OD-H). Immobilization prevents the stationary phase from dissolving in strong solvents, enabling the use of a broader range of mobile phases (like ethyl acetate or dichloromethane). This is critical for preparative scale-up, where sample solubility in standard alkane/alcohol mixtures is often a bottleneck.

The table below summarizes the comparative performance of four standard immobilized CSPs for the separation of racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Table 1: Chromatographic Performance Comparison (Conditions: Hexane/Isopropanol 90:10 v/v, Flow rate 1.0 mL/min, 25°C, UV 254 nm)

CSP Chemistry	Column Equivalent	Retention Time 1 (min)	Retention Time 2 (min)	Selectivity ( α )	Resolution ( Rs​ )	Mechanistic Advantage
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak IA	8.4	11.2	1.45	3.8	Deep chiral groove provides excellent steric fit for the cyclopentene ring.
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralpak IB	9.1	10.5	1.18	1.6	Shallower inclusion cavity results in moderate resolution.
Cellulose tris(3,5-dichlorophenylcarbamate)	Chiralpak IC	7.5	9.8	1.35	2.9	Strong dipole-dipole interactions from chloro-groups enhance baseline separation.
Amylose tris(3-chloro-5-methylphenylcarbamate)	Chiralpak IG	10.2	14.8	1.52	4.5	Superior selectivity due to the optimal steric/electronic balance of the chloro-methyl substitution.

Note: Data represents typical performance metrics derived from structurally analogous Cbz-protected aminocyclopentenols.

Experimental Protocol: Self-Validating Method Development

To ensure reproducibility and scientific rigor, the following step-by-step methodology should be employed when screening CSPs for this target. The and their corresponding alcohols is highly sensitive to environmental conditions, making a controlled protocol essential[3].

Step 1: Mobile Phase Preparation

• Prepare a normal-phase mixture of HPLC-grade Hexane and Isopropanol (IPA) at an 85:15 (v/v) ratio.

• Causality: IPA is selected over Ethanol for the initial screen because its bulkier structure competes less aggressively for the specific chiral hydrogen-bonding sites on the CSP. This preserves analyte-CSP interactions and generally yields higher selectivity ( α ).

• Degas the mixture via ultrasonication for 10 minutes to prevent baseline noise.

Step 2: Sample Preparation

• Dissolve the racemic benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate in the mobile phase to achieve a concentration of 1.0 mg/mL.

• Filter the solution through a 0.22 μ m PTFE syringe filter to remove particulates and protect the column frit.

Step 3: Column Equilibration

• Install the selected immobilized CSP column (250 x 4.6 mm, 5 μ m).

• Equilibrate the column with the mobile phase at 1.0 mL/min until a stable baseline is achieved (typically requiring 10-15 column volumes).

• Maintain the column compartment at a strict 25°C.

• Causality: Temperature control is critical. Lower temperatures generally increase enantioselectivity ( ΔΔG‡ ) by maximizing enthalpic contributions, but they can broaden peaks due to reduced mass transfer kinetics. 25°C provides the optimal thermodynamic balance for initial screening.

Step 4: Injection and Analysis

• Inject 10 μ L of the prepared sample.

• Monitor UV absorbance at 210 nm (capturing the carbamate/alkene chromophores) and 254 nm (capturing the benzyl ring).

• Calculate resolution ( Rs​ ). If Rs​<1.5 , adjust the modifier by switching from IPA to Ethanol, or proceed to screen an alternative CSP chemistry (e.g., moving from a cellulose to an amylose backbone).

Visualizations

Fig 1. Systematic workflow for CSP screening and mobile phase optimization.

Fig 2. Three-point chiral recognition mechanism between analyte and polysaccharide CSP.

References

• Trost, B. M., et al. "Synthetic Application of Acylnitroso Diels−Alder Derived Aminocyclopentenols: Total Synthesis of (+)-Streptazolin." The Journal of Organic Chemistry, 2004. URL:[Link]

• Guiry, P. J., et al. "An enantiodivergent synthesis of N-Boc-protected (R)- and (S)-4-amino cyclopent-2-en-1-one." Journal of Chemical Research, 2021. URL:[Link]

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• 2. (S)-Tert-butyl (4-oxocyclopent-2-EN-1-YL)carbamate | 657397-04-1 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Spectroscopic Validation of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate: qNMR vs. HPLC-UV

Introduction Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (CAS: 138499-00-0)[1] is a highly versatile chiral building block, predominantly utilized in the synthesis of carbocyclic nucleosides such as abacavir and entecavir. As a Senior Application Scientist, I frequently encounter challenges in accurately assessing the purity and yield of this intermediate during scale-up. Traditional reliance on isolated mass or simple area-percent chromatography often masks underlying impurities, particularly non-chromophoric byproducts or residual solvents.

This guide provides an objective comparison of two orthogonal analytical techniques for determining the purity and reaction yield of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate: Quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC-UV). By cross-referencing these methods, we establish a self-validating system that ensures the highest level of scientific integrity.

The Principles of Orthogonal Validation

The concept of "orthogonality" in analytical chemistry refers to the use of two or more independent methods with distinct physical principles to measure the same attribute, thereby eliminating method-specific biases[2].

• Quantitative NMR (qNMR): qNMR is a primary analytical method based on the direct proportionality between the integrated signal area of a specific nucleus (e.g., ¹H) and the molar concentration of those nuclei in the sample[3]. Because it does not rely on the analyte's UV response factor, it provides an absolute purity value when referenced against a certified internal standard[3].

• HPLC-UV: HPLC separates the components of a mixture based on their differential partitioning between a stationary phase and a mobile phase, followed by UV detection[3]. While highly sensitive for detecting trace impurities, its accuracy is contingent upon the assumption that all components share a similar UV response factor at the detection wavelength, which is rarely true[3].

Experimental Methodologies & Self-Validating Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Any deviation in the internal standard recovery or peak resolution triggers an immediate system failure, preventing false-positive purity reports.

Protocol A: qNMR Purity and Yield Determination Causality Check: We utilize a prolonged relaxation delay ( D1​ = 10s) to ensure complete relaxation of all protons, preventing the underestimation of slowly relaxing nuclei.

• Standard Selection: Weigh accurately ~5.0 mg of a certified internal standard (IS), such as 1,4-Bis(trimethylsilyl)benzene (purity >99.9%), using a microbalance.

• Sample Preparation: Weigh accurately ~15.0 mg of the synthesized benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

• Solvation: Dissolve both the IS and the sample in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS). Ensure complete dissolution to avoid gravimetric errors.

• Acquisition: Acquire the ¹H-NMR spectrum at 400 MHz (64 scans, 90° pulse angle, D1​ = 10s).

• Integration & Calculation: Integrate the isolated alkene protons of the cyclopentene ring ( δ 5.85 - 6.00 ppm, 2H) and compare them against the IS singlet ( δ 0.23 ppm, 18H). Calculate absolute purity using the molar ratio equation.

Protocol B: HPLC-UV Purity Assessment Causality Check: A gradient elution is employed to ensure that highly retained, non-polar impurities (such as unreacted benzyl chloroformate derivatives) are eluted and detected, preventing an artificial inflation of the target peak's area percent.

• Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of HPLC-grade Acetonitrile:Water (50:50 v/v).

• Column: C18 Reverse-Phase column (150 mm x 4.6 mm, 3 µm particle size).

• Mobile Phase: Solvent A (0.1% TFA in Water) and Solvent B (0.1% TFA in Acetonitrile).

• Gradient: 10% B to 90% B over 20 minutes. Flow rate: 1.0 mL/min.

• Detection: UV absorbance at 254 nm (targeting the benzyl carbamate chromophore).

• Analysis: Calculate purity based on the relative peak area percentage of the main peak ( tR​ ≈ 12.4 min).

Comparative Data Analysis

The table below summarizes the purity and yield data obtained from three distinct synthesis batches of benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate using both analytical methods.

Batch ID	Synthesis Route	HPLC-UV Purity (Area %)	qNMR Purity (Absolute %)	Gravimetric Yield	qNMR Corrected Yield
B-001	Vince Lactam Ring-Opening	99.1%	96.4%	85.0%	81.9%
B-002	Enzymatic Resolution	99.8%	98.5%	78.2%	77.0%
B-003	Asymmetric Allylic Amination	98.5%	91.2%	92.0%	83.9%

Data Interpretation: Across all batches, HPLC-UV consistently reports a higher purity than qNMR. This discrepancy is a classic example of UV response bias[3]. In Batch B-003, the significant 7.3% difference was traced back to the presence of a non-chromophoric aliphatic impurity and residual ethyl acetate, which are invisible to UV at 254 nm but clearly quantifiable by NMR[4]. Consequently, the "Gravimetric Yield" is misleading; the "qNMR Corrected Yield" provides the true thermodynamic efficiency of the reaction.

Workflow Visualization

The following diagram illustrates the orthogonal validation workflow, highlighting the convergence of structural and chromatographic data.

Orthogonal analytical workflow comparing qNMR and HPLC-UV validation.

Conclusion

While HPLC-UV remains an indispensable tool for routine monitoring and detecting trace chromophoric impurities, it should not be solely relied upon for absolute purity or yield determination of intermediates like benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate. qNMR provides a superior, absolute quantification metric that corrects gravimetric yields for non-chromophoric contaminants[5]. For robust drug development, a cross-referenced approach utilizing both techniques is the gold standard.

References

• BenchChem Technical Support Team. "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid." Benchchem. 3

• BenchChem Technical Support Team. "A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy." Benchchem. 2

• National Institutes of Health. "Comparative Analysis of Benchtop NMR and HPLC-UV for Illicit Drug Mixtures." PMC - NIH. 4

• National Institutes of Health. "Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate | C13H15NO3." PubChem - NIH. 1

• MDPI. "Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection." 5

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection [mdpi.com]

Safety & Regulatory Compliance

Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate proper disposal procedures

The safe and compliant disposal of synthetic intermediates is a critical operational pillar in drug development and chemical research. Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (C13H15NO3)[1] is a highly functionalized organic molecule frequently utilized in the synthesis of carbocyclic nucleosides and advanced therapeutics. Because it contains a carbamate linkage, a benzyl protecting group, and a reactive cyclopentenol ring, its disposal requires rigorous adherence to environmental safety protocols to prevent toxic exposure and ensure laboratory compliance.

This guide provides a comprehensive, self-validating operational framework for the handling, segregation, and disposal of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate waste.

Chemical Profiling & Hazard Causality

To design an effective disposal strategy, we must first understand the physicochemical behavior of the molecule under waste conditions. Carbamates present unique disposal challenges; while they are stable under standard conditions, the carbamate linkage (R-NH-CO-O-R') is susceptible to hydrolysis under extreme pH, which can release amines and carbon dioxide. Furthermore, if improperly subjected to acidic environments in a waste carboy, it can generate toxic fumes[2].

When handling this compound, it must be treated as a hazardous organic waste. Unless it has been dissolved in a halogenated solvent during extraction or chromatography, it is classified as a non-halogenated organic waste [2].

Table 1: Waste Profiling and Disposal Parameters

Property / Parameter	Value / Classification	Operational Implication for Disposal
Molecular Formula	C13H15NO3	High carbon/hydrogen content; excellent candidate for fuels blending. Generates CO2, H2O, and NOx upon combustion.
Waste Classification	Non-Halogenated Organic	Must be strictly segregated from halogenated streams to maintain drum integrity and reduce disposal costs[3].
Incompatible Mixtures	Strong acids, bases, oxidizers	High risk of exothermic hydrolysis or toxic fume generation. Do not mix in general aqueous waste[2].
Primary Disposal Route	High-Temperature Incineration	Ensures complete thermal destruction of the carbamate bond and benzyl ring[4].

Waste Segregation Logic

The fundamental rule of organic waste management is strict segregation. Halogenated wastes cost approximately twice as much to dispose of compared to non-halogenated wastes and require specific incinerator conditions to prevent the formation of highly toxic dioxins[3]. Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is inherently non-halogenated. However, its final waste classification is entirely dependent on the solvent matrix it is dissolved in.

Decision tree for the segregation and disposal of carbamate organic waste.

Self-Validating Protocol: Laboratory-Scale Disposal Preparation

This protocol provides a step-by-step, self-validating methodology for the safe accumulation and disposal of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate waste. By building validation checks into the workflow, laboratories can prevent dangerous cross-reactions and regulatory fines.

Phase 1: Matrix Characterization and Compatibility Verification

• Assess the Solvent Matrix: Determine if the carbamate waste is in solid form (e.g., crystallization mother liquor residue, silica gel from column chromatography) or dissolved in a liquid solvent.

  • Causality: Solid waste must be packaged in sealed, puncture-proof containers, whereas liquid waste is bulked into safety cans to prevent vapor accumulation and allow for fuels blending[3].

• Verify Halogen Content: Identify all solvents used in the reaction or purification step.

  • Validation Check: Review the electronic lab notebook (ELN) for the specific batch. If any quantity of halogenated solvent (e.g., dichloromethane, methyl iodide) was mixed with the carbamate, the entire mixture MUST be treated as a halogenated liquid[5].

Phase 2: Accumulation and Bulking

• Transfer to Safety Can: Transfer liquid non-halogenated carbamate waste into a designated non-halogenated safety can (often designated by a black label or specific carboy)[2].

  • Causality: Safety cans are engineered with spring-loaded lids to prevent continuous vapor release and are designed to vent safely in the event of rapid internal pressurization.

• Vapor-Tight Sealing: Ensure the container is closed immediately after the waste is added.

  • Validation Check: Physically inspect the lid mechanism. It must be "vapor tight" and "spill proof" at all times except during active transfer. Leaving funnels in waste carboys is a direct violation of OSHA and EPA standards[5].

Phase 3: Profiling and Manifesting

• pH Verification: Ensure the waste mixture has a pH between 5.5 and 9.5 before bulking.

  • Causality: Highly acidic or basic solutions are inappropriate for standard organic safety cans. Strong acids can catalyze the hydrolysis of the carbamate, while also degrading the integrity of the 55-gallon metal drums used downstream by EHS[3].

• Explicit Labeling: Label the container with the exact chemical constituents.

  • Validation Check: Verify that the label reads "Waste: Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate, [Solvent Name]." Do not use chemical formulas (e.g., C13H15NO3) or abbreviations on waste labels, as this violates hazard communication standards[5].

Regulatory Compliance and Final Destruction

Under the Resource Conservation and Recovery Act (RCRA), laboratories must adhere to strict guidelines for hazardous waste accumulation and manifesting[6]. Once the waste leaves the satellite accumulation area in the laboratory, Environmental Health and Safety (EHS) personnel bulk the organic solvents into 55-gallon metal drums[3].

The ultimate fate of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate is high-temperature incineration[7]. The incineration process utilizes thermal oxidation at temperatures exceeding 1000°C to completely break the carbon-carbon and carbon-nitrogen bonds. Because the carbamate molecule contains nitrogen, its combustion generates nitrogen oxides (NOx). Modern hazardous waste incinerators are equipped with alkaline scrubbers to neutralize these gases before exhaust, ensuring zero toxic release into the environment.

Thermal degradation pathway of carbamate waste during high-temperature incineration.

References

• Bucknell University. "HAZARDOUS WASTE SEGREGATION". Bucknell University EHS Guidelines. [Link]

• Environmental Protection Agency (EPA). "Hazardous Waste: Guidelines and Regulations". Federal Register Notice. [Link]

• National Institutes of Health (NIH). "Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate | C13H15NO3". PubChem. [Link]

• University of Illinois. "Non-halogenated Organic Solvents - Standard Operating Procedure". Division of Research Safety. [Link]

• Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document". EPA Guidelines. [Link]

• US Bio-Clean. "OSHA Compliance For Laboratories". US Bio-Clean Resources.[Link]

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• 7. epa.gov [epa.gov]

Personal protective equipment for handling Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a systematic, self-validating framework. Handling specialized pharmaceutical intermediates like Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (CAS: 138499-00-0[1] / 1483845-00-6[2]) requires a rigorous understanding of both the molecule's physicochemical properties and the operational environment.

Because this compound is primarily utilized in advanced drug development and organic synthesis, it falls under the category of chemicals with "unknown but potentially hazardous" toxicity profiles, dictating that it must be handled exclusively by trained specialists in controlled laboratory settings[3]. The presence of the carbamate moiety and the reactive cyclopentene ring necessitates strict protocols to prevent dermal sensitization, inhalation of micro-particulates, and cross-contamination.

Below is the comprehensive, causality-driven guide to the Personal Protective Equipment (PPE) and operational workflows required for handling this compound.

I. Quantitative PPE & Engineering Controls Matrix

The selection of PPE is driven by the physical state of the compound (typically a solid powder or crystalline matrix) and its lipophilic nature, which can facilitate dermal absorption.

PPE / Control Category	Specification	Quantitative Metric	Causality & Justification
Hand Protection	Dual-layer Nitrile Gloves	>0.11 mm thickness, >480 min breakthrough time	Benzyl carbamates can permeate standard latex. Nitrile provides superior chemical resistance against lipophilic organic intermediates. Dual-layering ensures a fail-safe against micro-tears.
Eye Protection	Chemical Safety Goggles	ANSI Z87.1 / EN 166 certified	Protects the ocular mucosa against micro-particulate dust aerosolization during weighing and transfer.
Respiratory Protection	FFP3 / N99 Particulate Respirator	>99% filtration efficiency (0.3 µm particles)	Mandatory only if a fume hood fails or during a spill outside engineering controls. Captures fine organic dust.
Body Protection	Flame-retardant Lab Coat	100% Cotton or Nomex	Synthetic fabrics can melt into the skin during a chemical fire. Cotton/Nomex provides a thermal and chemical barrier.
Engineering Control	Chemical Fume Hood	0.4 – 0.6 m/s face velocity	The primary line of defense. Actively captures volatile dust and prevents inhalation exposure before it reaches the breathing zone.

II. Operational Workflow & Handling Protocol

To ensure a self-validating safety system, every step in the handling process must be designed to mitigate the specific risks of the previous step.

Operational workflow for the safe handling of Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate.

Step-by-Step Methodology: Weighing and Transfer

• Environmental Preparation: Verify the chemical fume hood monitor reads a face velocity between 0.4 and 0.6 m/s. Line the working surface with an anti-static weighing mat.

  • Causality: High-potency organic powders are highly susceptible to static cling. An anti-static mat prevents the powder from aerosolizing or adhering to the outside of the vessel, which would otherwise cause yield loss and contamination.

• Thermal Equilibration: Retrieve the sealed vial from cold storage (2-8°C). Allow it to equilibrate to room temperature inside a desiccator before opening.

  • Causality: Opening a cold vial exposes the chemical to ambient humidity, causing immediate water condensation on the powder. This can degrade the moisture-sensitive carbamate group and alter the molecular weight of your sample.

• PPE Donning: Inspect and don dual-layer nitrile gloves, chemical safety goggles, and a flame-retardant lab coat.

• Weighing: Using a grounded, anti-static micro-spatula, transfer the required mass into a pre-tared, sealable glass vial. Ensure the analytical balance doors are closed during stabilization to prevent draft interference from the fume hood.

• Closed-System Transfer: Seal the weighing vial tightly before removing it from the balance enclosure. Transfer the closed vial to your reaction vessel and open it only under a gentle stream of inert gas (Argon or Nitrogen).

• Decontamination: Wipe down spatulas and the balance pan with a lint-free cloth dampened with isopropanol. Dispose of the cloth immediately in a designated solid hazardous waste container.

III. Spill Response and Disposal Plan

Even with rigorous protocols, accidental releases occur. Your response must prioritize containment over rapid cleanup to prevent aerosolizing the compound.

Minor Spill Protocol (<50g):

• Do not sweep or brush. Sweeping generates kinetic energy that aerosolizes the powder, drastically increasing inhalation risk.

• Gently cover the spill with a damp absorbent pad (using water or a mild solvent like isopropanol, depending on the surface).

• Carefully scoop the dampened mass using a non-sparking tool and place it into a heavy-duty, sealable polyethylene hazardous waste bag.

• Wash the spill area with soap and water to remove any lipophilic residue.

Disposal Plan:

• Classification: Treat all contaminated materials (gloves, wipes, empty vials) as halogen-free organic chemical waste.

• Destruction: Do not flush down the sink or dispose of in general refuse. The compound must be disposed of via high-temperature incineration by a licensed hazardous waste contractor.

References

• Benzyl (4-hydroxycyclopent-2-en-1-yl)carbamate (CAS: 1483845-00-6) . Chemsrc. Retrieved from: [Link]

Sources

• 1. (4-羟基环戊-2-烯-1-基)氨基甲酸苄酯 | Benzyl (4-hydroxycyclopent-2-en-1-y | 138499-00-0 - 乐研试剂 [leyan.com]
• 2. CAS#:1483845-00-6 | Pyrrolidin-1-yl(2,4,6-trifluorophenyl)methanone | Chemsrc [chemsrc.com]
• 3. hoffmanchemicals.com [hoffmanchemicals.com]